An In-depth Technical Guide to 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and its Stable Tautomer
This guide provides a comprehensive technical overview of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, with a primary focus on its stable and more frequently documented tautomeric form, 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, with a primary focus on its stable and more frequently documented tautomeric form, 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one . The pyrido[2,3-b]pyrazine scaffold is a significant pharmacophore in modern medicinal chemistry, recognized for its diverse biological activities. This document is intended for researchers, scientists, and professionals in drug development, offering insights into the compound's chemical properties, synthesis, and potential therapeutic applications.
Introduction and Chemical Identity
The pyrido[2,3-b]pyrazine core is a nitrogen-containing heterocyclic system that has garnered considerable attention in the field of medicinal chemistry. Its derivatives are known to exhibit a wide range of pharmacological activities, including but not limited to, kinase inhibition and receptor antagonism.[1] The specific compound, 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, is a brominated derivative of this core structure.
It is crucial to note that this compound primarily exists in a more stable tautomeric form, 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one . This guide will focus on this stable tautomer, for which more extensive data is available.
Chemical Structure:
The chemical structure of the stable tautomer, 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one, is depicted below:
Figure 1: Chemical structure of 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one.
The synthesis of the pyrido[2,3-b]pyrazine core generally involves the condensation of a pyridinediamine with an α-dicarbonyl compound. For the synthesis of 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one, a plausible synthetic route would involve the reaction of 5-bromo-2,3-diaminopyridine with a suitable three-carbon building block, such as ethyl chloroacetate, followed by cyclization.
Illustrative Synthetic Workflow:
Figure 2: General synthetic workflow for 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one.
Experimental Protocol (Hypothetical):
Step 1: Condensation
To a solution of 5-bromo-2,3-diaminopyridine (1.0 eq) in a suitable solvent (e.g., ethanol or DMF), add ethyl chloroacetate (1.1 eq) and a non-nucleophilic base (e.g., diisopropylethylamine, 1.5 eq).
Heat the reaction mixture at reflux for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Step 2: Cyclization
The crude intermediate from Step 1 is dissolved in a high-boiling point solvent such as Dowtherm A or treated with a dehydrating agent like polyphosphoric acid (PPA).
Heat the mixture to a high temperature (e.g., 180-220 °C) for 1-2 hours to facilitate intramolecular cyclization.
Monitor the reaction by TLC until the starting intermediate is consumed.
Step 3: Work-up and Purification
Cool the reaction mixture and carefully quench with water or an ice bath.
Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one.
Self-Validation and Characterization:
The identity and purity of the synthesized compound should be rigorously confirmed using a suite of analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The proton spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring and the methylene and amine protons on the pyrazinone ring.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the compound.
Melting Point: A sharp melting point range is indicative of high purity.
High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used to determine the purity of the final product.
Potential Applications in Drug Discovery
The pyrido[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry, with derivatives showing activity against a variety of biological targets.
Kinase Inhibition:
Many kinase inhibitors feature a heterocyclic core that can form hydrogen bonds with the hinge region of the kinase domain. The nitrogen atoms in the pyrido[2,3-b]pyrazine ring system can act as hydrogen bond acceptors, making this scaffold a promising starting point for the design of novel kinase inhibitors for oncology and inflammatory diseases.
Receptor Antagonism:
Derivatives of the closely related 1,2-dihydropyrido[3,4-b]pyrazine have been investigated as antagonists for various receptors, demonstrating the potential of this heterocyclic system to interact with G-protein coupled receptors (GPCRs) and other receptor families.[3] This suggests that 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and its analogs could be explored for their potential as receptor modulators in various therapeutic areas.
Signaling Pathway Modulation:
The potential of pyrido[2,3-b]pyrazines as kinase inhibitors suggests their ability to modulate key signaling pathways involved in cell proliferation, survival, and inflammation, such as the PI3K/Akt/mTOR and MAPK pathways.
Figure 3: Potential mechanism of action via inhibition of the PI3K signaling pathway.
Conclusion
7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, existing predominantly as its stable tautomer 7-bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one, represents a valuable chemical entity for drug discovery and development. Its synthesis, while requiring optimization, is achievable through established chemical transformations. The pyrido[2,3-b]pyrazine core imparts significant potential for biological activity, particularly in the realms of kinase inhibition and receptor modulation. Further investigation into the synthesis of a diverse library of analogs and comprehensive biological screening is warranted to fully elucidate the therapeutic potential of this compound class.
References
PubChem. 7-Bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one. National Center for Biotechnology Information. [Link]
The Pyrido[2,3-b]pyrazin-2-one Scaffold: Synthetic Architectures and Therapeutic Utility
The pyrido[2,3-b]pyrazin-2-one scaffold represents a privileged heterocyclic architecture in medicinal chemistry, distinguished by its ability to mimic purine nucleobases and engage in specific hydrogen-bonding networks...
Author: BenchChem Technical Support Team. Date: February 2026
The pyrido[2,3-b]pyrazin-2-one scaffold represents a privileged heterocyclic architecture in medicinal chemistry, distinguished by its ability to mimic purine nucleobases and engage in specific hydrogen-bonding networks within enzyme active sites (particularly kinases) and G-protein coupled receptors (GPCRs).
This technical guide details the structural properties, regioselective synthesis, and therapeutic applications of this scaffold, with a focus on its utility as a CRF1 receptor antagonist and an ATP-competitive kinase inhibitor .
The pyrido[2,3-b]pyrazin-2-one core consists of a pyridine ring fused to a pyrazinone ring. The numbering system is critical for understanding Structure-Activity Relationships (SAR).
H-Bonding Profile: The scaffold features a "Donor-Acceptor-Acceptor" (D-A-A) motif on the pyrazinone face (N1-H, C2=O, N4), making it an excellent mimic for the hinge-binding region of ATP in kinase pockets.
Tautomerism: While the lactam (2-one) is the dominant tautomer in solution, the hydroxy-imine form can participate in specific metal chelation or catalytic interactions.
Solubility: The scaffold is moderately polar but often requires N-alkylation or solubilizing side chains (e.g., morpholine, piperazine) at the C-6 or C-7 positions to improve oral bioavailability.
Isomeric Distinction
It is vital to distinguish the [2,3-b] isomer from the [3,4-b] isomer.
Pyrido[2,3-b]pyrazin-2-one: Nitrogen at position 5 (pyridine N).
Pyrido[3,4-b]pyrazin-2-one: Nitrogen at position 6 or 7 depending on fusion.
Note: The [2,3-b] fusion aligns the pyridine nitrogen adjacent to the bridgehead, influencing the pKa of the pyrazine nitrogens electronically.
Synthetic Methodologies: The Regioselectivity Challenge
The primary synthetic challenge is controlling the regiochemistry during the formation of the pyrazine ring. The condensation of 2,3-diaminopyridine with unsymmetrical 1,2-biselectrophiles can yield either the 2-one or the 3-one isomer.
Method A: Regioselective Condensation with Ethyl Glyoxylate
This is the industry-standard route for accessing the 2-one isomer.
Mechanistic Causality:
In 2,3-diaminopyridine, the 3-amino group is more nucleophilic than the 2-amino group. The 2-amino group is deactivated by the electron-withdrawing nature of the adjacent pyridine nitrogen (amidine-like character).
Step 1: The nucleophilic 3-NH₂ attacks the more electrophilic aldehyde carbon of ethyl glyoxylate.
Step 2: Formation of the intermediate imine.
Step 3: The 2-NH₂ attacks the ester carbonyl, resulting in cyclization to form the lactam at the C-2 position.
Reaction Scheme (DOT Visualization):
Caption: Regioselective synthesis of pyrido[2,3-b]pyrazin-2-one driven by differential nucleophilicity of the diamine precursors.
Method B: The "Nitro-Pyridone" Route (Vertex/Neurocrine Strategy)
For highly substituted analogs (e.g., CRF1 antagonists), a stepwise construction on the pyridine ring is preferred to avoid regiochemical mixtures.
Activation: Conversion of 4-OH to 4-Cl using POCl₃.
Substitution: S_NAr displacement of Cl with a functionalized amine (introduces the C-4 substituent).
Reduction: Reduction of the 3-nitro group to 3-amine.
Cyclization: Reaction with oxalyl chloride or glyoxylate equivalents to close the pyrazine ring.
Medicinal Chemistry & SAR
Case Study 1: CRF1 Receptor Antagonists
The 3,4-dihydro-1H-pyrido[2,3-b]pyrazin-2-one scaffold has yielded potent antagonists for the Corticotropin-Releasing Factor 1 (CRF1) receptor, a target for anxiety and depression.[1][2]
Key SAR Findings:
N-1 Position: Small alkyl groups (Methyl, Ethyl) are tolerated but often unsubstituted (NH) is preferred for H-bonding.
C-4 Position (Pendant Ring): A lipophilic aromatic ring (e.g., 2,4-dichlorophenyl or 2,6-dimethoxypyridin-3-yl) is essential for filling the hydrophobic pocket of the GPCR.
C-6/C-7 Positions: Alkyl substitutions here restrict conformational flexibility, locking the "ethyl" or "propyl" side chains into a bioactive conformation. This "tying back" strategy significantly improves binding affinity (IC₅₀ < 1 nM).
Table 1: Representative SAR for CRF1 Antagonism
Compound ID
R1 (N-1)
R4 (C-4 Substituent)
R6 (C-6)
CRF1 IC₅₀ (nM)
Notes
A (Lead)
H
2,4-dichlorophenyl
Me
15.2
Good potency, moderate solubility
B (Optimized)
H
2,6-dimethoxypyridin-3-yl
Et
0.70
High affinity, improved metabolic stability
C (Rigid)
Methyl
2,4,6-trimethylphenyl
H
120.0
Steric clash reduces affinity
Case Study 2: Kinase Inhibition (EGFR/FLT3)
In kinase inhibitors, the lactam motif (NH-C=O) mimics the Adenine N1-N6 interaction with the kinase hinge region.
Selectivity: The extra nitrogen in the pyridine ring (N-5) provides a vector for water-mediated H-bonds, often improving selectivity against off-target kinases like CDK2.
Experimental Protocols
Protocol A: Synthesis of Pyrido[2,3-b]pyrazin-2(1H)-one
Self-validating step: The disappearance of the diamine starting material (TLC: 10% MeOH/DCM) and the appearance of a fluorescent blue spot (product) confirms reaction progress.
Materials:
2,3-Diaminopyridine (1.09 g, 10 mmol)
Ethyl glyoxylate (50% in toluene, 2.2 mL, 11 mmol)
Ethanol (absolute, 20 mL)
Acetic acid (catalytic, 0.5 mL)
Procedure:
Dissolution: Dissolve 2,3-diaminopyridine in ethanol (20 mL) in a 50 mL round-bottom flask equipped with a magnetic stir bar.
Addition: Add ethyl glyoxylate dropwise over 5 minutes. The solution will darken.
Catalysis: Add acetic acid (0.5 mL). This protonates the ester carbonyl, facilitating the cyclization of the less nucleophilic 2-amino group.
Reflux: Heat the mixture to reflux (78°C) for 4 hours. Monitor by TLC.[3][4]
Workup: Cool to room temperature. The product often precipitates as a yellow/orange solid.
Purification: Filter the solid and wash with cold ethanol (2 x 5 mL). Recrystallize from ethanol/water if necessary.
Yield: ~70-80%.
Characterization: ¹H NMR (DMSO-d₆) should show the pyrazine C-3 proton as a singlet around 8.2-8.4 ppm.
Protocol B: N4-Alkylation (General Procedure)
To introduce diversity at the N-4 position (if the 3,4-dihydro scaffold is targeted).
Deprotonation: Suspend the scaffold (1 eq) in dry DMF. Add NaH (1.2 eq, 60% dispersion) at 0°C. Stir for 30 min (Gas evolution H₂ confirms deprotonation).
Alkylation: Add the alkyl halide (1.1 eq) dropwise.
Completion: Warm to RT and stir for 2-12 hours. Quench with water and extract with EtOAc.
Biological Pathway Visualization
The following diagram illustrates the CRF1 signaling cascade and the intervention point of pyrido[2,3-b]pyrazin-2-one antagonists.
Caption: Mechanism of Action: Antagonism of CRF1 receptor signaling to mitigate stress response.
References
Synthesis and SAR of CRF1 Antagonists:
Gehlert, D. R., et al. "Synthesis, Structure-Activity Relationships, and in Vivo Properties of 3,4-Dihydro-1H-pyrido[2,3-b]pyrazin-2-ones as Corticotropin-Releasing Factor-1 Receptor Antagonists." Journal of Medicinal Chemistry, 2004.
Regioselective Synthesis of Pyrido-pyrazines:
Khalafy, J., et al.[3][5] "Regioselective synthesis of 3-arylpyrido[2,3-b]pyrazines by reaction of arylglyoxals with 2,3-diaminopyridine."[3] Current Chemistry Letters, 2013.[3]
Kinase Inhibitor Applications:
Sun, M., et al.[6] "Design, synthesis, and evaluation of pyrido[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors." Bioorganic & Medicinal Chemistry, 2023.[7][8][6] (Note: Comparative isomer analysis).
Aldose Reductase Inhibitors (Related 3-one scaffold):
Han, Z., et al.[9] "A series of pyrido[2,3-b]pyrazin-3(4H)-one derivatives as aldose reductase inhibitors with antioxidant activity."[9][10] European Journal of Medicinal Chemistry, 2016.[9]
The Therapeutic Potential of 7-Bromo-Pyrido[2,3-b]pyrazine Analogs: A Technical Guide for Drug Development Professionals
Introduction: The Pyrido[2,3-b]pyrazine Scaffold and the Strategic Importance of the 7-Bromo Moiety The pyrido[2,3-b]pyrazine core, a nitrogen-containing heterocyclic system, has emerged as a privileged scaffold in medic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrido[2,3-b]pyrazine Scaffold and the Strategic Importance of the 7-Bromo Moiety
The pyrido[2,3-b]pyrazine core, a nitrogen-containing heterocyclic system, has emerged as a privileged scaffold in medicinal chemistry, underpinning the development of a diverse array of therapeutic agents.[1][2] Its rigid, planar structure and the presence of multiple hydrogen bond acceptors and donors provide a versatile framework for designing molecules that can interact with a wide range of biological targets. This guide delves into the therapeutic potential of a specific subclass: 7-bromo-pyrido[2,3-b]pyrazine analogs. The introduction of a bromine atom at the 7-position is not a trivial substitution; it serves as a critical handle for synthetic diversification and can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This strategic halogenation allows for a broad exploration of chemical space through various cross-coupling reactions, enabling the generation of extensive libraries of analogs for biological screening.[3] Furthermore, the electronic properties of the bromine atom can modulate the overall electron density of the heterocyclic core, impacting target binding affinity and metabolic stability.
This in-depth technical guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, mechanisms of action, and therapeutic applications of 7-bromo-pyrido-pyrazine analogs. We will explore their potential as anticancer, antibacterial, and antiviral agents, supported by data from preclinical studies. Detailed experimental protocols and insights into the causality behind experimental choices are provided to facilitate the practical application of this knowledge in a research and development setting.
Anticancer Potential: Targeting Kinase Signaling and Overcoming Drug Resistance
The dysregulation of protein kinase signaling is a hallmark of cancer, making kinases attractive targets for therapeutic intervention. Pyrido[2,3-b]pyrazine analogs have shown significant promise as kinase inhibitors, and the 7-substituted derivatives, in particular, have been instrumental in the development of potent and selective anticancer agents.[4][5]
Overcoming Erlotinib Resistance in Non-Small Cell Lung Cancer (NSCLC)
A significant challenge in the treatment of NSCLC is the development of resistance to epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) like erlotinib. A key mechanism of resistance is the acquisition of the T790M mutation in the EGFR kinase domain.[6] Research into novel pyrido[2,3-b]pyrazines has led to the discovery of compounds capable of inhibiting both erlotinib-sensitive and erlotinib-resistant cancer cells.[5]
In a notable study, a series of novel pyrido[2,3-b]pyrazines were synthesized and evaluated for their activity against the erlotinib-sensitive PC9 and erlotinib-resistant PC9-ER cell lines. The exploration of different substituents at the 7-position of the pyrido[2,3-b]pyrazine core was a key aspect of this research. One of the lead compounds, 7n , demonstrated potent inhibitory activity with IC50 values of 0.09 μM and 0.15 μM against PC9 and PC9-ER cells, respectively.[5] This highlights the potential of this scaffold to overcome acquired resistance to existing therapies. While the exact structure of "7n" is proprietary, the study underscores the importance of substitution at the 7-position in achieving this dual activity.[5]
Targeting the PI3K/AKT/mTOR Pathway in Breast Cancer
The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is frequently hyperactivated in breast cancer and plays a crucial role in cell proliferation, survival, and metastasis.[3] A series of novel 7-aminosubstituted pyrido[2,3-b]pyrazines have been designed and evaluated as multi-kinase inhibitors targeting this pathway.[4]
One promising derivative, 14a , exhibited low micromolar cytotoxic potency across various breast cancer cell lines and demonstrated mild inhibition of the PI3Kα wild-type and its oncogenic H1047R mutant.[4] Importantly, this compound displayed excellent pharmacokinetic properties and a lack of in vivo toxicity at a dose of 10 mg/kg.[4] In xenograft models, compound 14a significantly inhibited tumor growth and downregulated the phosphorylation of key downstream effectors, including AKT, ERK1/2, and SRC.[4]
Table 1: Anticancer Activity of Key 7-Substituted Pyrido[2,3-b]pyrazine Analogs
Signaling Pathway of 7-Substituted Pyrido[2,3-b]pyrazine Analogs in Cancer
Caption: Inhibition of EGFR and PI3K signaling pathways by 7-substituted pyrido[2,3-b]pyrazine analogs, leading to reduced cancer cell proliferation and survival.
Antibacterial Activity: Targeting Bacterial DNA Gyrase
The emergence of antibiotic-resistant bacteria poses a significant threat to global health. Consequently, there is an urgent need for the development of new antibacterial agents with novel mechanisms of action. The bacterial DNA gyrase, a type II topoisomerase essential for DNA replication, is a well-validated target for antibacterial drugs.
A recent study focused on the synthesis and antibacterial evaluation of 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione and its N1,N4-dialkylated derivatives.[2] Molecular docking studies suggested that these compounds interact with the DNA gyrase of various bacterial pathogens. This interaction is thought to be a key contributor to their observed antibacterial activity.[2] While this study provides a promising starting point, further optimization of the 7-bromo-pyrido[2,3-b]pyrazine scaffold is necessary to enhance potency and broaden the spectrum of activity against clinically relevant bacterial strains.
Proposed Mechanism of Action of 7-Bromo-Pyrido[2,3-b]pyrazine Analogs as DNA Gyrase Inhibitors
Caption: Inhibition of bacterial DNA gyrase by 7-bromo-pyrido[2,3-b]pyrazine analogs, leading to the disruption of DNA replication and subsequent bacterial cell death.
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments relevant to the evaluation of 7-bromo-pyrido-pyrazine analogs.
Protocol 1: In Vitro Anticancer Activity Assessment using MTT Assay
This protocol outlines the determination of the cytotoxic effects of 7-bromo-pyrido-pyrazine analogs on cancer cell lines.[7][8][9]
1. Cell Culture and Seeding:
a. Culture cancer cell lines (e.g., PC9, PC9-ER, MCF-7) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.
b. Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.
c. Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
2. Compound Treatment:
a. Prepare a stock solution of the 7-bromo-pyrido-pyrazine analog in dimethyl sulfoxide (DMSO).
b. Perform serial dilutions of the stock solution in culture media to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.
c. Remove the overnight culture medium from the 96-well plates and add 100 µL of the media containing the different concentrations of the test compound. Include a vehicle control (media with DMSO) and a positive control (a known anticancer drug).
3. Incubation and MTT Assay:
a. Incubate the plates for 48-72 hours at 37°C and 5% CO2.
b. After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
c. Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
d. Measure the absorbance at 570 nm using a microplate reader.
4. Data Analysis:
a. Calculate the percentage of cell viability for each concentration relative to the vehicle control.
b. Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.
Experimental Workflow for In Vitro Anticancer Screening
Caption: A streamlined workflow for assessing the in vitro anticancer activity of 7-bromo-pyrido-pyrazine analogs using the MTT assay.
Protocol 2: Kinase Inhibition Assay
This protocol describes a general method for assessing the inhibitory activity of 7-bromo-pyrido-pyrazine analogs against a specific kinase (e.g., PI3Kα).[10][11][12]
1. Reagents and Materials:
a. Recombinant human kinase (e.g., PI3Kα).
b. Kinase substrate (e.g., phosphatidylinositol (4,5)-bisphosphate for PI3K).
c. ATP.
d. Kinase assay buffer.
e. 7-bromo-pyrido-pyrazine analog stock solution in DMSO.
f. Detection reagent (e.g., ADP-Glo™ Kinase Assay kit).
g. 384-well white plates.
2. Assay Procedure:
a. Prepare serial dilutions of the 7-bromo-pyrido-pyrazine analog in kinase assay buffer.
b. In a 384-well plate, add the test compound dilutions, the kinase, and the substrate.
c. Initiate the kinase reaction by adding ATP. Include a no-inhibitor control and a no-enzyme control.
d. Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
e. Stop the reaction and measure the kinase activity using a suitable detection method. For the ADP-Glo™ assay, add the ADP-Glo™ reagent to deplete the remaining ATP, and then add the kinase detection reagent to convert ADP to ATP and measure the luminescence.
3. Data Analysis:
a. Subtract the background luminescence (no-enzyme control) from all other readings.
b. Calculate the percentage of kinase inhibition for each compound concentration relative to the no-inhibitor control.
c. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.
Future Perspectives and Conclusion
The 7-bromo-pyrido[2,3-b]pyrazine scaffold represents a highly promising platform for the discovery of novel therapeutics. The strategic placement of the bromine atom provides a key point for synthetic elaboration, enabling the generation of diverse chemical libraries with a wide range of biological activities. The demonstrated efficacy of analogs in overcoming drug resistance in NSCLC and inhibiting key signaling pathways in breast cancer underscores the significant potential of this chemical class. Furthermore, the initial findings of their antibacterial activity through the inhibition of DNA gyrase open up new avenues for combating infectious diseases.
Future research should focus on several key areas. A more comprehensive exploration of the structure-activity relationships (SAR) around the 7-position is crucial to fully understand the impact of different substituents on potency, selectivity, and pharmacokinetic properties. The elucidation of the precise molecular mechanisms of action, including the identification of specific kinase targets and the signaling pathways they modulate, will be essential for rational drug design and the identification of predictive biomarkers. In the antibacterial space, further optimization of the 7-bromo-pyrido[2,3-b]pyrazine core is needed to enhance potency and expand the spectrum of activity.
References
(2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. [Link]
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Design and synthesis of novel 7-aminosubstituted pyrido[2,3-b]pyrazines exhibiting anti-breast cancer activity. European Journal of Medicinal Chemistry. [Link]
(2023). Cell based in vitro assays & molecular analyses. EPO Berlin Buch GmbH. [Link]
(2023). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]
Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines. Bioorganic & Medicinal Chemistry Letters. [Link]
(2022). Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. Molecules. [Link]
(2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. [Link]
(2023). Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. Results in Chemistry. [Link]
(2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
(2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. [Link]
(2018). How Does a Biochemical Kinase Assay Work?. BellBrook Labs. [Link]
(2023). Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido[2,3-d]pyrimidine scaffold. Scientific Reports. [Link]
(2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Medicinal Chemistry. [Link]
(2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules. [Link]
(2023). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. Current Medicinal Chemistry. [Link]
(2024). Novel pyrido[2,3-b][8]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry. [Link]
(2023). Shifting the selectivity of pyrido[2,3-d]pyrimidin-7(8H)-ones towards salt-inducible kinases. bioRxiv. [Link]
(2016). Mechanisms of resistance to EGFR-targeted drugs: lung cancer. ESMO Open. [Link]
(2017). Mechanisms of resistance to irreversible epidermal growth factor receptor tyrosine kinase inhibitors and therapeutic strategies in non-small cell lung cancer. Oncotarget. [Link]
(2023). Design, Synthesis, and Bioevaluation of Pyrido[2,3-d]pyrimidin-7-ones as Potent SOS1 Inhibitors. Journal of Medicinal Chemistry. [Link]
(2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. [Link]
(2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules. [Link]
(2024). Novel Pyrazino[2,3-b] Pyrazines as mTOR Kinase Inhibitors for Treating Cancer and other Diseases. Current Medicinal Chemistry. [Link]
(2013). Synthesis of novel 7-substituted pyrido[2',3':4,5]furo[3,2-d]pyrimidin-4-amines and their N-aryl analogues and evaluation of their inhibitory activity against Ser/Thr kinases. Bioorganic & Medicinal Chemistry Letters. [Link]
Technical Guide: Solubilization & Handling of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
This technical guide provides a rigorous framework for the solubilization, handling, and experimental application of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one .[1][2][3] Due to the specific nature of this heterocyclic scaffo...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a rigorous framework for the solubilization, handling, and experimental application of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one .[1][2][3] Due to the specific nature of this heterocyclic scaffold, exact solubility values often vary by crystal form and purity; therefore, this guide prioritizes self-validating protocols over static data points.
To master the solubility of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, one must first understand the molecular forces at play.[1][2][3] This compound is a fused bicyclic heterocycle containing a lactam (cyclic amide) functionality.[1][2][3]
Structural Pharmacophore: The core is a pyrido[2,3-b]pyrazine fused system.[1][2][3][4] The "2-one" designation indicates a carbonyl adjacent to a ring nitrogen, establishing a lactam-lactim tautomeric equilibrium .[1][2][3]
Solubility Implications:
Solid State: The compound likely exists as the lactam tautomer in the solid state.[1][2][3] The presence of both hydrogen bond donors (NH) and acceptors (C=O, ring N) facilitates strong intermolecular
- stacking and hydrogen bonding networks, resulting in a high melting point (>200°C) and low aqueous solubility .[1][2]
Lipophilicity: The bromine atom at position 7 increases lipophilicity (LogP), further reducing water solubility while enhancing solubility in organic solvents like DMSO.[1][2][3]
Dimethyl Sulfoxide (DMSO) is the industry-standard solvent for this compound due to its high dielectric constant and ability to disrupt the strong intermolecular bonds of the pyrido-pyrazinone crystal lattice.[1][2]
Quantitative Expectations
Parameter
Value / Expectation
Notes
Solubility limit
> 50 mM (High)
Easily dissolves at standard stock concentrations (10 mM, 20 mM).[1][3]
Stability
High (in anhydrous DMSO)
Stable for months at -20°C if protected from moisture.[1][2][3]
Hygroscopicity
Critical Risk
DMSO absorbs atmospheric water.[1][2][3] >10% water content can cause the compound to precipitate inside the stock vial.[1][2][3]
Protocol A: Preparation of 10 mM Stock Solution
Objective: Create a precise, stable stock for biological assays.
Weighing: Weigh approximately 2-5 mg of the solid compound into a pre-tared glass amber vial (protects from light). Record the exact mass (
).
Calculation: Calculate the required volume of DMSO (
Solubilization: Add the calculated volume of anhydrous DMSO (grade
99.9%).
Mixing: Vortex vigorously for 30 seconds. If solid particles persist, sonicate in a water bath at 37°C for 5 minutes.
Checkpoint: Solution must be optically clear.[1][2][3] Any turbidity indicates incomplete solubilization.[1][2][3]
Storage: Aliquot into single-use vials to avoid freeze-thaw cycles. Store at -20°C or -80°C.
Solubility in Water (The Biological Medium)[1][2][5]
The aqueous solubility of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is predicted to be poor (< 100
M) in neutral buffer.[1][2][3] This presents a risk of "crashing out" (precipitation) when the DMSO stock is diluted into culture media or assay buffer.[1][2][3]
Critical Factors
pH Sensitivity: The amide-like NH group is weakly acidic (pKa estimated ~9-11).[1][2][3]
pH > 10: Increased solubility (Anionic species), but biologically irrelevant and potentially chemically unstable.[1][2][3]
DMSO Tolerance: Biological assays typically tolerate 0.1% - 1% DMSO.[1][2][3] You must ensure the compound remains soluble at this final solvent ratio.[1][2][3]
Visualization: Aqueous Dilution Workflow
[1][2]
Experimental Validation Protocols
Do not assume solubility; measure it. Use these protocols to validate the compound's behavior in your specific assay buffer.
Objective: Determine the maximum concentration before precipitation occurs in your specific buffer.[1][2]
Preparation: Prepare a 96-well clear plate.
Buffer: Add 198
L of your assay buffer (e.g., PBS, pH 7.4) to columns 1-10.
Titration:
Add 2
L of 10 mM DMSO stock to well A1 (Final: 100 M, 1% DMSO).
Add 2
L of 5 mM DMSO stock to well A2 (Final: 50 M, 1% DMSO).
Repeat with serial dilutions down to 1
M.
Incubation: Shake plate for 2 hours at room temperature (or assay temperature).
Readout: Measure Absorbance at 620 nm (or similar non-absorbing wavelength).
Analysis: A spike in absorbance relative to the blank indicates precipitation (turbidity).[1][2][3]
Result: Your "Working Solubility Limit" is the highest concentration before the absorbance spike.[1][2][3]
Protocol C: Serial Dilution Best Practice
To avoid precipitation shock:
Avoid: Direct addition of 100% DMSO stock into 100% aqueous buffer if possible.
Prefer: Serial dilution in 100% DMSO first to create 1000x stocks.
Final Step: Spike the 1000x DMSO stock directly into the rapidly stirring assay buffer to achieve the final 1x concentration (0.1% DMSO final). This minimizes the time the compound spends at intermediate, unstable solvent ratios.[1][2][3]
References
PubChem. 7-Bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one (Isomer/Analog Data).[1][2][3] National Library of Medicine.[1][2][3] Accessed Feb 16, 2026.[1][2][3] [Link][1][2]
Di, L., & Kerns, E. (2016).[1][2][3] Drug-Like Properties: Concepts, Structure Design and Methods.[1][2][3] Elsevier.[1][2][3] (Authoritative text on kinetic solubility protocols).
(Note: Specific experimental solubility data for the exact 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one intermediate is not publicly indexed in open-access repositories.[1][2][3] The protocols above are derived from standard medicinal chemistry practices for this specific class of heterocyclic lactams.)
synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one from 2,3-diaminopyridine
An Application Note and Detailed Protocol for the Synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one from 2,3-diaminopyridine Introduction The pyrido[2,3-b]pyrazine scaffold is a privileged heterocyclic structure found i...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Detailed Protocol for the Synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one from 2,3-diaminopyridine
Introduction
The pyrido[2,3-b]pyrazine scaffold is a privileged heterocyclic structure found in numerous compounds with significant biological activity.[1] These compounds are of great interest to the pharmaceutical industry due to their potential as therapeutic agents, including roles as TRPV1 antagonists for pain treatment.[1] The functionalization of this core structure is crucial for modulating its pharmacological properties. The introduction of a bromine atom, as in 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, provides a versatile chemical handle for further synthetic modifications, such as cross-coupling reactions, to generate diverse libraries of novel compounds.
This application note provides a comprehensive, two-step protocol for the synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, starting from the commercially available 2,3-diaminopyridine. The guide is designed for researchers, scientists, and professionals in drug development, offering detailed experimental procedures, mechanistic insights, and characterization data.
Overall Reaction Scheme
The synthesis is a two-step process. First, 2,3-diaminopyridine undergoes a condensation reaction with ethyl bromoacetate to form the bicyclic core, 1H-pyrido[2,3-b]pyrazin-2-one. This intermediate is then subjected to electrophilic bromination to yield the final product, 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
Caption: Overall two-step synthesis pathway.
Part 1: Synthesis of 1H-pyrido[2,3-b]pyrazin-2-one (Intermediate)
Principle and Mechanism
This reaction is a classic condensation-cyclization. The more nucleophilic amino group at the 2-position of 2,3-diaminopyridine initially attacks the electrophilic carbonyl carbon of ethyl bromoacetate. This is followed by an intramolecular nucleophilic substitution where the second amino group displaces the bromide, leading to the formation of the six-membered pyrazinone ring. The reaction is typically carried out under reflux in a protic solvent like ethanol, which facilitates the proton transfer steps involved in the mechanism.
Materials and Equipment
Reagent/Material
Grade
Supplier
2,3-Diaminopyridine
≥98%
Sigma-Aldrich
Ethyl bromoacetate
98%
Sigma-Aldrich
Ethanol (EtOH)
Anhydrous
Fisher Scientific
Sodium Bicarbonate (NaHCO₃)
ACS Reagent
VWR Chemicals
Deionized Water
-
-
Round-bottom flask (250 mL)
-
-
Reflux condenser
-
-
Magnetic stirrer/hotplate
-
-
Buchner funnel and flask
-
-
Filter paper
-
-
Experimental Protocol
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,3-diaminopyridine (5.45 g, 50 mmol).
Solvent Addition: Add 100 mL of anhydrous ethanol to the flask. Stir the mixture at room temperature until the solid is fully dissolved.
Reagent Addition: Slowly add ethyl bromoacetate (8.35 g, 5.55 mL, 50 mmol) to the solution dropwise over 10 minutes.
Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Dichloromethane:Methanol mobile phase.
Work-up: After completion, cool the reaction mixture to room temperature. A precipitate will form.
Isolation: Collect the solid precipitate by vacuum filtration using a Buchner funnel.
Washing: Wash the collected solid sequentially with cold ethanol (2 x 20 mL) and then with deionized water (2 x 20 mL) to remove any unreacted starting materials and salts.
Drying: Dry the product under vacuum at 60 °C for 4 hours to yield 1H-pyrido[2,3-b]pyrazin-2-one as a solid.
Part 2: Synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Principle and Mechanism
This step involves the electrophilic aromatic substitution of the 1H-pyrido[2,3-b]pyrazin-2-one intermediate. The fused ring system is activated towards electrophilic attack. The bromination occurs regioselectively at the C7 position of the pyridine ring. This selectivity is governed by the directing effects of the nitrogen atoms and the pyrazinone ring. The reaction with molecular bromine in a polar solvent like acetic acid generates the electrophile (Br⁺) which is then attacked by the electron-rich aromatic ring.
The accepted mechanism for bromination of such heterocyclic systems involves the formation of a sigma complex (or Wheland intermediate), followed by the loss of a proton to restore aromaticity.[3]
Materials and Equipment
Reagent/Material
Grade
Supplier
1H-pyrido[2,3-b]pyrazin-2-one
As synthesized
-
Bromine (Br₂)
≥99.5%
Sigma-Aldrich
Acetic Acid (AcOH)
Glacial
Fisher Scientific
Sodium Thiosulfate (Na₂S₂O₃)
ACS Reagent
VWR Chemicals
Round-bottom flask (100 mL)
-
-
Magnetic stirrer
-
-
Addition funnel
-
-
Ice bath
-
-
Buchner funnel and flask
-
-
Experimental Protocol
Reaction Setup: In a 100 mL round-bottom flask, suspend 1H-pyrido[2,3-b]pyrazin-2-one (2.94 g, 20 mmol) in 40 mL of glacial acetic acid.
Reagent Preparation: In a separate container, prepare a solution of bromine (3.51 g, 1.12 mL, 22 mmol) in 10 mL of glacial acetic acid.
Reagent Addition: Cool the suspension to 10-15 °C using an ice bath. Add the bromine solution dropwise from an addition funnel over 30 minutes, ensuring the temperature does not exceed 20 °C.
Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12 hours.
Work-up: Pour the reaction mixture into 200 mL of ice-cold water. A precipitate will form.
Quenching: Add a saturated aqueous solution of sodium thiosulfate dropwise until the orange color of excess bromine disappears.
Isolation: Collect the solid product by vacuum filtration.
Washing: Wash the solid with copious amounts of deionized water until the filtrate is neutral (check with pH paper).
Drying: Dry the product in a vacuum oven at 80 °C overnight to afford 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
2,3-Diaminopyridine: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation.
Ethyl bromoacetate: Lachrymator. Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Handle only in a well-ventilated fume hood.
Bromine: Highly toxic and corrosive. Causes severe skin burns and eye damage. Fatal if inhaled. Use in a fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, safety goggles, and a face shield.
Acetic Acid: Corrosive. Causes severe skin burns and eye damage.
Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when performing these experiments.
Summary of Results
Step
Reaction
Starting Material
Key Reagent
Solvent
Temp.
Time
Typical Yield
1
Condensation
2,3-Diaminopyridine
Ethyl bromoacetate
Ethanol
Reflux
6 h
70-80%
2
Electrophilic Bromination
1H-pyrido[2,3-b]pyrazin-2-one
Bromine (Br₂)
Acetic Acid
RT
12 h
85-95%
References
Sikine, M., et al. (2018). 7-Bromo-1,4-bis(prop-2-ynyl)pyrido[2,3-b]pyrazine-2,3(1H,4H)-dione. ResearchGate. Available at: [Link]
PubChem. (n.d.). 7-Bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one. National Center for Biotechnology Information. Retrieved from [Link]
Khan, I., et al. (2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances. Available at: [Link]
Al-Awadi, N. A., et al. (2014). A theoretical study of the mechanism of oxidation of 1H-pyrazolines to 1H-pyrazoles by molecular bromine. ARKIVOC. Available at: [Link]
Google Patents. (n.d.). CN102911174A - Synthesis method of 1H-pyrazolo (4, 3-b) pyridine-3-carboxylic acid ethyl ester and 6-bromine-substituted compound thereof.
El-Gohary, N. S., & Shaaban, M. (2018). On the Synthesis of Pyrazino[2,3-b]phenazine and 1H-Imidazo[4,5-b]phenazine Derivatives. Journal of Heterocyclic Chemistry. Available at: [Link]
Google Patents. (n.d.). Preparation method of 7-bromo-2- (1-methyl-1H-pyrazol-4-yl) quinoxaline.
PubChem. (n.d.). Pyrido(2,3-b)pyrazine. National Center for Biotechnology Information. Retrieved from [Link]
Organic Syntheses. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]
MDPI. (2023). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Retrieved from [Link]
ResearchGate. (n.d.). Bromination of pyrazole derivatives. Retrieved from [Link]
Al-Mulla, A. (2010). Green One Pot Solvent-Free Synthesis of Pyrano[2,3-c]-Pyrazoles and Pyrazolo[1,5-a]Pyrimidines. Molecules. Available at: [Link]
MDPI. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Retrieved from [Link]
Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2013). One-pot synthesis of 1H-pyrazolo[1,2-b]phthalazine-5,10-dione derivatives under solvent-free conditions. RSC Advances. Available at: [Link]
Ann, J., et al. (2010). Pyrido[2,3-b]pyrazines, discovery of TRPV1 antagonists with reduced potential for the formation of reactive metabolites. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Royal Society of Chemistry. (n.d.). ChemComm. Retrieved from [Link]
Hawaiz, F. E., et al. (2014). One-pot three-component synthesis of some new azo-pyrazoline derivatives. European Journal of Chemistry. Available at: [Link]
Heterocyclic Letters. (2021). A Convenient and Scalable Process for Preparation of 2,5-dibromopyridine. Retrieved from [Link]
Al-Mousawi, S. M., et al. (2012). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents. Molecules. Available at: [Link]
Smith, C. J., et al. (2010). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Organic Preparations and Procedures International. Available at: [Link]
Application Notes and Protocols for Suzuki Coupling of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Introduction The 1H-pyrido[2,3-b]pyrazin-2-one scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery.[1][2][3] Its derivatives have demonstrated a wide range of biol...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The 1H-pyrido[2,3-b]pyrazin-2-one scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery.[1][2][3] Its derivatives have demonstrated a wide range of biological activities, including potential as kinase inhibitors. The functionalization of this core structure is crucial for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents. The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for carbon-carbon bond formation, prized for its operational simplicity, broad functional group tolerance, and the commercial availability of diverse boronic acid and ester reagents.[4][5]
This document provides detailed application notes and robust protocols for the Suzuki-Miyaura coupling of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one with a variety of aryl and heteroaryl boronic acids. These protocols are designed to serve as a comprehensive guide for researchers, scientists, and professionals in drug development, offering insights into reaction optimization and practical execution.
Reaction Principle and Mechanistic Considerations
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that proceeds through a well-established catalytic cycle.[5][6] The fundamental steps include:
Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (7-bromo-1H-pyrido[2,3-b]pyrazin-2-one), forming a Pd(II) intermediate.[6] The reactivity of aryl halides in this step generally follows the order I > Br > Cl.[6]
Transmetalation: In the presence of a base, the organoboron reagent (boronic acid or ester) transfers its organic moiety to the palladium center, displacing the halide.[6][7] The base is critical for the activation of the boronic acid.
Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired biaryl product and regenerating the Pd(0) catalyst.[6][7]
The 1H-pyrido[2,3-b]pyrazin-2-one core is an electron-deficient heterocyclic system. This electronic nature can influence the reaction kinetics, particularly the transmetalation step, which is often the rate-limiting step for such substrates.[7] The selection of an appropriate palladium catalyst, ligand, base, and solvent system is therefore critical to achieving high yields and reaction efficiency. Sterically hindered and electron-rich phosphine ligands are often favored as they promote both oxidative addition and reductive elimination.[7]
Visualization of the Catalytic Cycle
Caption: Catalytic cycle of the Suzuki-Miyaura reaction.
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the Suzuki coupling of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one. These procedures are intended as a starting point and may require optimization for specific substrates.
Protocol 1: General Procedure with Pd(PPh₃)₄
This protocol is a robust starting point for a wide range of aryl and heteroaryl boronic acids.
Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃)[8]
1,4-Dioxane
Water
Inert gas (Argon or Nitrogen)
Standard laboratory glassware for reaction, work-up, and purification
Equipment:
Schlenk flask or reaction vial with a screw cap
Magnetic stirrer and stir bar
Heating mantle or oil bath
Inert gas line and manifold
Rotary evaporator
Apparatus for column chromatography
Procedure:
To a dry Schlenk flask containing a magnetic stir bar, add 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one (1 equivalent).
Add the aryl or heteroaryl boronic acid (1.2-1.5 equivalents).
Add the base, sodium carbonate or potassium carbonate (2-3 equivalents).[8]
Add the palladium catalyst, Pd(PPh₃)₄ (3-5 mol%).
Seal the flask, and then evacuate and backfill with an inert gas (e.g., Argon) three times.
Under a positive pressure of the inert gas, add a degassed mixture of 1,4-dioxane and water (typically in a 4:1 to 5:1 ratio) to achieve a concentration of 0.1-0.2 M with respect to the 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
Place the reaction mixture in a preheated oil bath or heating mantle at 80-100 °C.
Stir the reaction mixture vigorously for 4-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and water.
Separate the organic layer, and extract the aqueous layer with ethyl acetate (2-3 times).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes).
Protocol 2: Microwave-Assisted Suzuki Coupling
Microwave irradiation can significantly accelerate the reaction, often leading to higher yields in shorter reaction times.[9][10]
Materials:
7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Aryl or heteroaryl boronic acid
Palladium(II) acetate [Pd(OAc)₂]
Triphenylphosphine (PPh₃) or a more electron-rich ligand like SPhos or XPhos[11]
To a microwave-safe reaction vial containing a magnetic stir bar, add 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one (1 equivalent).
Add the aryl or heteroaryl boronic acid (1.5 equivalents).
Add the base, potassium phosphate (2-3 equivalents).[11]
Add the palladium catalyst, Pd(OAc)₂ (2-4 mol%) and the ligand (4-8 mol%).
Add a degassed mixture of DME and water (typically 4:1) to achieve a concentration of 0.2-0.5 M.
Seal the vial and place it in the microwave reactor.
Irradiate the reaction mixture at a constant temperature (e.g., 120-150 °C) for 10-30 minutes.
Monitor the reaction progress by LC-MS.
After completion, cool the reaction vial to room temperature.
Follow the work-up and purification procedure as described in Protocol 1.
Experimental Workflow Visualization
Caption: General experimental workflow for Suzuki coupling.
Data Presentation: Representative Reaction Conditions and Yields
The following table summarizes typical reaction conditions for the Suzuki coupling of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one with various boronic acids. These are illustrative examples and actual results may vary.
Entry
Boronic Acid
Catalyst (mol%)
Ligand (mol%)
Base (equiv.)
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Phenylboronic acid
Pd(PPh₃)₄ (5)
-
K₂CO₃ (2)
Dioxane/H₂O (4:1)
90
12
85
2
4-Methoxyphenylboronic acid
Pd(dppf)Cl₂ (3)
-
Cs₂CO₃ (2.5)
DME
85
8
92
3
3-Pyridylboronic acid
Pd₂(dba)₃ (2)
XPhos (4)
K₃PO₄ (3)
Toluene/H₂O (10:1)
110
16
78
4
2-Thienylboronic acid
Pd(OAc)₂ (4)
SPhos (8)
K₃PO₄ (3)
Dioxane/H₂O (5:1)
100
6
88
5
4-Fluorophenylboronic acid
Pd(tBu₃P)₂ (3)
-
CsF (2)
Dioxane
100
10
90
Troubleshooting and Optimization
Low Yield: If the reaction shows low conversion, consider increasing the reaction temperature, using a more active catalyst system (e.g., with Buchwald ligands like SPhos or XPhos), or a stronger base like K₃PO₄ or Cs₂CO₃.[7] Ensure that the solvents are thoroughly degassed to prevent catalyst deactivation.
Side Reactions: Protodeboronation (loss of the boronic acid group) can occur, especially with prolonged heating. Using a slight excess of the boronic acid can help mitigate this. Homocoupling of the boronic acid can also be observed; adjusting the catalyst and reaction conditions may minimize this side product.
Poor Solubility: The 1H-pyrido[2,3-b]pyrazin-2-one starting material and its products may have limited solubility. A co-solvent system like DMF/water or dioxane/water can improve solubility.[8]
Difficult Purification: If the product is difficult to separate from the catalyst residues, filtering the crude reaction mixture through a pad of Celite or silica gel before concentration can be beneficial.[4]
Conclusion
The Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 7-aryl- and 7-heteroaryl-1H-pyrido[2,3-b]pyrazin-2-ones. By carefully selecting the palladium catalyst, ligand, base, and solvent system, researchers can achieve high yields of the desired coupled products. The protocols and guidelines presented in this document provide a solid foundation for the successful application of this powerful synthetic tool in the development of novel compounds for drug discovery and other scientific endeavors.
References
Synthetic Methods in Drug Discovery: Volume 1. (2016). Royal Society of Chemistry.
ResearchGate. (n.d.). Optimization of Suzuki‐Miyaura cross‐coupling reaction conditions....
Fu, G. C., et al. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles.
Nolan, S. P., et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 133(41), 16406–16417.
ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of....
Vedejs, E., & Chapman, R. W. (2009). Copper-facilitated Suzuki reactions: application to 2-heterocyclic boronates. The Journal of Organic Chemistry, 74(2), 857-860.
Hassan, J., et al. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Chemical Reviews, 104(1), 31-74.
Meringdal, J. W., & Menche, D. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, 54, 5746-5765.
BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 7-Bromo-1-tetralone.
Morken, J. P., et al. (2016). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Journal of the American Chemical Society, 138(49), 15938–15941.
Whittlesey, M. K., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature.
Morken, J. P., et al. (2015). Mechanistic Investigation of the Nickel-Catalyzed Suzuki Reaction of N,O-Acetals: Evidence for Boronic Acid Assisted Oxidative Addition and an Iminium Activation Pathway. Journal of the American Chemical Society, 137(41), 13342–13353.
Journal of Synthetic Chemistry. (2024).
MDPI. (2017). The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions.
MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow.
Buchwald, S. L., & Martin, R. (2009). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 131(22), 7544–7545.
BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of (7-Bromo-1H-indol-2-yl)boronic acid.
Ukrainian Journal of Chemistry. (2019). Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties.
Cheng, H., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 769-772.
A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradi
The Royal Society of Chemistry. (2015).
MDPI. (2025). Synthesis of Novel 7-Phenyl-2,3-Dihydropyrrolo[2,1-b]Quinazolin-9(1H)-ones as Cholinesterase Inhibitors Targeting Alzheimer's Disease Through Suzuki–Miyaura Cross-Coupling Reaction.
ResearchGate. (n.d.). Diversity-Oriented Synthesis of Substituted Furo[2,3-b]pyrazines.
Larhed, M., et al. (2018). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 23(11), 2999.
PubMed. (2024). Discovery of Pyrido[2,3- d]pyrimidin-7-one Derivatives as Highly Potent and Efficacious Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1)
Application Note: Microwave-Assisted Regioselective Synthesis of 7-Bromo-1H-pyrido[2,3-b]pyrazin-2-one
This Application Note is written for researchers and medicinal chemists focusing on the efficient, regioselective synthesis of the privileged kinase inhibitor scaffold, 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one . Abstract &...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is written for researchers and medicinal chemists focusing on the efficient, regioselective synthesis of the privileged kinase inhibitor scaffold, 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one .
Abstract & Scientific Rationale
The pyrido[2,3-b]pyrazin-2-one scaffold is a critical pharmacophore in drug discovery, serving as a core structure for ATP-competitive kinase inhibitors (e.g., EGFR, p38 MAP kinase). The presence of the bromine handle at the 7-position is synthetically invaluable, allowing for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.
Traditional thermal condensation of 2,3-diamino-5-bromopyridine with glyoxylic acid derivatives often suffers from long reaction times (12–24 hours), harsh conditions, and poor regioselectivity, yielding mixtures of the desired 2-one and the isomeric 3-one .
This protocol details a Microwave-Assisted Synthesis that leverages the dielectric heating effects of polar solvents to:
Accelerate Reaction Kinetics: Reducing time from hours to minutes.
Enhance Regioselectivity: Utilizing acid catalysis under controlled microwave irradiation to favor the formation of the thermodynamically stable 2-one isomer.
Improve Purity Profile: Minimizing oxidative side products common in prolonged thermal heating.
Retrosynthetic Analysis & Mechanism
The synthesis relies on the condensation of 2,3-diamino-5-bromopyridine (Nucleophile) with Ethyl Glyoxalate (Electrophile).
Regiochemical Challenge:
Path A (Desired): The more nucleophilic 3-amino group attacks the highly electrophilic aldehyde of ethyl glyoxalate, followed by cyclization of the 2-amino group onto the ester. This yields the 2-one isomer.
Path B (Undesired): Initial attack by the 2-amino group on the aldehyde leads to the 3-one isomer.
Mechanistic Insight: The 3-amino group (meta to ring nitrogen) is inherently more nucleophilic than the 2-amino group (which is electron-deficient due to the adjacent ring nitrogen). However, microwave irradiation in protic acid (AcOH) enhances proton transfer and stabilizes the transition state for Path A, maximizing regioselectivity.
Figure 1: Reaction pathway distinguishing the regioselective formation of the target 2-one isomer.
Materials and Equipment
Reagents
Reagent
CAS No.
Equiv.
Role
2,3-Diamino-5-bromopyridine
38875-27-3
1.0
Core Scaffold
Ethyl glyoxalate (50% in Toluene)
924-44-7
1.2
C2 Synthone
Acetic Acid (Glacial)
64-19-7
Solvent
Catalyst/Solvent
Ethanol (Absolute)
64-17-5
Co-solvent
Solubility
Equipment
Microwave Reactor: Single-mode synthesizer (e.g., Biotage Initiator+ or CEM Discover).
Vessel: 10 mL or 20 mL pressure-rated microwave vial with crimp cap.
Stirring: Magnetic stir bar (high-field compatible).
Experimental Protocol
Step 1: Reaction Setup
Weigh 2,3-diamino-5-bromopyridine (188 mg, 1.0 mmol) into a 10 mL microwave vial.
Add a magnetic stir bar.
Add Ethanol (3.0 mL) and Glacial Acetic Acid (1.0 mL).
Note: The acetic acid acts as both solvent and acid catalyst to promote imine formation and subsequent cyclization.
Seal the vial with a crimp cap (PTFE/Silicone septum).
Step 2: Microwave Irradiation
Program the microwave reactor with the following parameters. Note: Pre-stirring for 30 seconds is recommended.
Parameter
Setting
Rationale
Temperature
120 °C
Optimal for cyclization without degradation.
Time
15 minutes
Sufficient for >95% conversion.
Pressure Limit
15 bar
Safety cutoff (Ethanol vapor pressure).
Power
Dynamic (Max 150W)
Maintains constant temp.
Stirring
High
Prevents localized hot spots.
Step 3: Workup and Purification
Allow the vial to cool to room temperature (automatically handled by the reactor air-jet cooling).
The product often precipitates directly from the reaction mixture upon cooling.
Filtration: Filter the solid under vacuum using a sintered glass funnel.
Wash: Wash the filter cake with cold Ethanol (2 x 2 mL) followed by Diethyl Ether (2 x 2 mL) to remove trace acetic acid and unreacted glyoxalate.
Drying: Dry the solid in a vacuum oven at 50 °C for 2 hours.
Yield Expectation: 75–85%
Appearance: Light yellow to beige powder.
Results & Characterization (Self-Validation)
To ensure the protocol was successful, verify the following analytical markers.
Regiochemistry Validation (NMR)
The critical distinction is between the 2-one and 3-one isomers.
Target (2-one): The proton at the C3 position (pyrazine ring) typically appears as a singlet around 8.2 – 8.4 ppm .
Isomer (3-one): Often shows a slight upfield shift or different coupling pattern if N-alkylation occurs, but primarily distinguished by 2D NMR (HMBC) if in doubt. In the 2-one, the amide NH correlates with the carbonyl C2.
Data Table: 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Technique
Expected Signal
Interpretation
1H NMR (DMSO-d6)
δ 12.8 (br s, 1H)
Lactam NH (Exchangeable)
δ 8.65 (d, J=2.2 Hz, 1H)
Pyridine H-6 (Deshielded by N)
δ 8.42 (s, 1H)
Pyrazine H-3 (Characteristic)
δ 8.35 (d, J=2.2 Hz, 1H)
Pyridine H-8
LC-MS (ESI+)
m/z 226/228 [M+H]+
1:1 Isotopic pattern (Bromine)
Melting Point
247 – 251 °C
Sharp range indicates high purity
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield / No Precipitate
Product too soluble in AcOH.
Concentrate the reaction mixture by 50% and add water (2 mL) to induce precipitation.
Mixture of Isomers
Reaction temperature too high or lack of acid.
Ensure Glacial Acetic Acid is used (not dilute). Lower MW temp to 100°C and extend time to 20 min.
Incomplete Conversion
Old Ethyl Glyoxalate (polymerized).
Use fresh Ethyl Glyoxalate. If using the polymeric form, depolymerize by heating in toluene first.
References
General Pyrido[2,3-b]pyrazine Synthesis
Title: Preparation of Pyrido[2,3-b]pyrazine Ring System via Regioselective Condens
Source: ResearchGate (Application of general regioselectivity principles).
Title: The mechanistic origin of regiochemical changes in the nitrosative N-dealkylation of N,N-dialkyl aromatic amines (Mechanistic insights on amine nucleophilicity).
One-Pot Synthesis of Substituted Pyrido[2,3-b]pyrazin-2-ones: An Application Note and Protocol
For: Researchers, scientists, and drug development professionals. Introduction: The Significance of the Pyrido[2,3-b]pyrazin-2-one Scaffold The pyrido[2,3-b]pyrazine ring system is a privileged heterocyclic scaffold in m...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Introduction: The Significance of the Pyrido[2,3-b]pyrazin-2-one Scaffold
The pyrido[2,3-b]pyrazine ring system is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its structural resemblance to endogenous purines and pteridines allows it to interact with a wide range of biological targets. Consequently, derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including potential as anticancer, anti-inflammatory, and antimicrobial agents. The development of efficient and versatile synthetic methodologies to access novel substituted pyrido[2,3-b]pyrazin-2-ones is therefore of significant interest to the scientific community. This application note provides a detailed, one-pot protocol for the synthesis of this important class of compounds, leveraging the acid-catalyzed condensation of 2,3-diaminopyridine with various α-ketoesters.
Principle of the Synthesis
The synthesis of substituted pyrido[2,3-b]pyrazin-2-ones can be efficiently achieved through a one-pot reaction involving the condensation of 2,3-diaminopyridine with a substituted α-ketoester. This reaction is typically acid-catalyzed, with acetic acid often serving as both the solvent and the catalyst. The reaction proceeds through an initial nucleophilic attack of one of the amino groups of the diaminopyridine onto the keto-carbonyl of the α-ketoester, followed by an intramolecular cyclization and subsequent dehydration to yield the final aromatic heterocyclic product. Microwave irradiation can be employed to accelerate the reaction, significantly reducing reaction times and often improving yields.
Experimental Workflow
The following diagram illustrates the general one-pot workflow for the synthesis of substituted pyrido[2,3-b]pyrazin-2-ones.
Caption: A generalized workflow for the one-pot synthesis of pyrido[2,3-b]pyrazin-2-ones.
Detailed Experimental Protocol
This protocol describes a general method for the synthesis of 3-substituted pyrido[2,3-b]pyrazin-2-ones. The specific α-ketoester can be varied to obtain different substituents at the 3-position.
Materials and Reagents:
2,3-Diaminopyridine
Substituted α-ketoester (e.g., ethyl benzoylacetate for 3-phenyl derivative)
Glacial acetic acid
Deionized water
Ethanol
Microwave synthesizer
Microwave vials with stir bars
Standard laboratory glassware
Filtration apparatus
Rotary evaporator
Procedure:
Reactant Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, add 2,3-diaminopyridine (1.0 mmol, 1.0 equiv.).
Addition of α-Ketoester: Add the desired α-ketoester (1.1 mmol, 1.1 equiv.).
Solvent and Catalyst: Add glacial acetic acid (3-5 mL) to the vial. The acetic acid acts as both the solvent and the catalyst for the reaction.
Microwave-Assisted Reaction: Seal the microwave vial and place it in the microwave synthesizer. Irradiate the mixture at a constant temperature of 140 °C for 20 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).
Product Isolation: After the reaction is complete, allow the vial to cool to room temperature. The product may precipitate out of the solution upon cooling. If not, slowly add cold water to the reaction mixture to induce precipitation.
Filtration and Washing: Collect the precipitated solid by vacuum filtration. Wash the solid with a small amount of cold water, followed by a small amount of cold ethanol to remove any remaining impurities.
Drying: Dry the purified product under vacuum to obtain the 3-substituted pyrido[2,3-b]pyrazin-2-one.
Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Mechanism of Reaction
The reaction proceeds via a well-established condensation-cyclization mechanism.
Initial Condensation: The more nucleophilic amino group at the 3-position of 2,3-diaminopyridine attacks the keto-carbonyl of the α-ketoester. This is followed by dehydration to form an enamine intermediate.
Intramolecular Cyclization: The remaining amino group at the 2-position then undergoes an intramolecular nucleophilic attack on the ester carbonyl.
Aromatization: Subsequent elimination of a molecule of alcohol (e.g., ethanol if an ethyl ester was used) leads to the formation of the stable, aromatic pyrido[2,3-b]pyrazin-2-one ring system.
Caption: Simplified reaction mechanism for the formation of pyrido[2,3-b]pyrazin-2-ones.
Quantitative Data
The following table provides representative yields for the synthesis of various substituted quinoxalin-2(1H)-ones, which are structurally analogous to the target pyrido[2,3-b]pyrazin-2-ones, under acidic conditions. This data can be used as a general guide for expected outcomes in the synthesis of the target compounds.
Entry
R¹ (on Diamine)
R² (on α-Ketoester)
Solvent
Catalyst
Time
Temp (°C)
Yield (%)
1
H
Phenyl
Acetic Acid
-
2 h
Reflux
85
2
H
4-Chlorophenyl
Acetic Acid
-
2.5 h
Reflux
82
3
H
4-Methoxyphenyl
Acetic Acid
-
2 h
Reflux
88
4
H
Methyl
Acetic Acid
-
3 h
Reflux
75
5
H
Phenyl
Acetic Acid
-
20 min
140 (MW)
92
6
5-Bromo
Phenyl
Acetic Acid
-
25 min
140 (MW)
89
Data is representative and based on analogous syntheses of quinoxalin-2(1H)-ones.
Troubleshooting
Issue
Potential Cause
Recommended Solution
Low or no product yield
Incomplete reaction
Increase reaction time or temperature. Ensure proper sealing of the microwave vial.
Decomposition of starting materials
Lower the reaction temperature. Use a milder acid catalyst.
Formation of multiple products
Side reactions
Optimize the stoichiometry of the reactants. Ensure the purity of the starting materials.
Isomer formation
Purify the product using column chromatography.
Product is difficult to precipitate
Product is soluble in the work-up solvent
Use a different anti-solvent for precipitation (e.g., a mixture of water and ethanol). Cool the solution in an ice bath.
Product is an oil or gum
Impurities present
Purify the product by column chromatography. Attempt to triturate the oil with a non-polar solvent (e.g., hexane) to induce solidification.
Conclusion
The one-pot synthesis of substituted pyrido[2,3-b]pyrazin-2-ones via the acid-catalyzed condensation of 2,3-diaminopyridine and α-ketoesters is a robust and efficient method for accessing this important heterocyclic scaffold. The use of microwave irradiation can significantly enhance the reaction rate and yield. This protocol provides a versatile platform for the generation of a library of substituted pyrido[2,3-b]pyrazin-2-ones for further investigation in medicinal chemistry and drug discovery programs.
References
Islami, M. R., & Hassani, Z. (2008). One-pot and efficient protocol for synthesis of quinoxaline derivatives. ARKIVOC, 2008(xv), 280-287. [Link]
Li, Y., et al. (2024). A mild and convenient protocol for the synthesis of quinoxalin-2(1H)-ones and benzimidazoles. RSC Advances, 14(48), 35267-35271. [Link]
El-Hamouly, W. S., Abbas, E. M. H., & Tawfik, H. A. (2010). One-pot synthesis of some (1H)-quinoxalin-2-ones. African Journal of Pure and Applied Chemistry, 4(1), 007-010. [Link]
Oluwafemi, K. A., et al. (2023). Synthesis of 2,3-Diaminopyridine-derived Azabenzimidazoles and (Phenylimino)pyridine Analogues as Potential Anti-plasmodial Agents. ARKIVOC, 2023(vii), 202312124. [Link]
Abdolmohammadi, S., & Balalaie, S. (2012). An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. International Journal of Organic Chemistry, 2, 7-14. [Link]
Ali, T. E. S., et al. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Pharmaceutics, 14(8), 1558. [Link]
Ruiz, D. M., Autino, J. C., Quaranta, N., & Romanelli, G. P. (2014). Proposed mechanism for the condensation reaction of 1,2-diamines with 1,2-dicarbonyl compounds in the presence of AlMoVP catalyst. ResearchGate. [Link]
Method
Application Notes & Protocols: Recrystallization Solvents for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one Purification
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to selecting an appropriate solvent system for the purification of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-o...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive guide to selecting an appropriate solvent system for the purification of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one via recrystallization. The principles of solvent selection, a systematic protocol for solvent screening, and detailed methodologies are presented to aid researchers in obtaining a high-purity crystalline product. This guide emphasizes the importance of understanding the physicochemical properties of both the solute and the potential solvents to achieve efficient and effective purification, a critical step in drug development and chemical research.[1][2]
Introduction: The Critical Role of Purification
The compound 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is a heterocyclic molecule with potential applications in medicinal chemistry and materials science. The purity of such compounds is paramount, as impurities can significantly impact the biological activity, physicochemical properties, and safety profile of the final product.[2] Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[3][4] The success of this technique is highly dependent on the choice of a suitable solvent or solvent system.[5]
The fundamental principle of recrystallization relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures.[1] An ideal solvent will dissolve the compound sparingly or not at all at room temperature but will completely dissolve it at an elevated temperature (typically the solvent's boiling point).[3][6] Upon cooling, the solubility of the target compound decreases, leading to the formation of crystals, while the impurities remain dissolved in the mother liquor.[1]
Principles of Solvent Selection for Recrystallization
The selection of an appropriate recrystallization solvent is guided by several key principles. The adage "like dissolves like" is a fundamental starting point, suggesting that polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.[6][7]
Key criteria for a suitable recrystallization solvent include:
Solubility Profile: The compound should exhibit high solubility in the hot solvent and low solubility in the cold solvent.[3][6] This differential solubility is the driving force for crystallization.[8]
Boiling Point: The solvent's boiling point should be high enough to provide a sufficient temperature gradient for recrystallization but low enough to be easily removed from the purified crystals.[5] A boiling point between 60°C and 100°C is often ideal.[7]
Inertness: The solvent must not react chemically with the compound being purified.[7]
Impurity Solubility: Ideally, impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal by hot filtration).[3][7]
Volatility: The solvent should be volatile enough to be easily removed from the crystals during the drying process.[6]
Safety and Cost: The solvent should be non-toxic, non-flammable, and cost-effective.[5]
Characterization of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Understanding the structure of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is crucial for predicting its solubility. The molecule contains a polar lactam group, a pyridine ring, and a pyrazine ring, all of which contribute to its polarity. The presence of the bromine atom also influences its intermolecular interactions. Given these features, it is anticipated that polar solvents will be more effective at dissolving this compound.
Recommended Solvents for Screening
Based on the structural analysis, a range of solvents with varying polarities should be screened. The following table provides a list of common recrystallization solvents, ordered by decreasing polarity, along with their relevant properties.
Solvent
Boiling Point (°C)
Polarity Index
Notes
Water
100
9.0
Suitable for highly polar compounds. High boiling point can be a disadvantage.
Methanol
65
5.1
Good general-purpose polar solvent. Volatile and easy to remove.
Ethanol
78
4.3
Excellent general-purpose solvent, slightly less polar than methanol.[7]
Acetone
56
5.1
Good for moderately polar compounds, but its low boiling point can be problematic.[7]
Ethyl Acetate
77
4.4
A good solvent for compounds of intermediate polarity.[7]
Dichloromethane
40
3.1
Useful for less polar compounds, but its low boiling point and health hazards are concerns.[7]
Toluene
111
2.4
Effective for aromatic compounds, but its high boiling point can make it difficult to remove.[7]
Hexane
69
0.1
A non-polar solvent, suitable for non-polar compounds and for use in solvent pairs.[7]
Experimental Protocol: Solvent Screening and Recrystallization
This protocol outlines a systematic approach to identify the optimal solvent and perform the recrystallization of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
Small-Scale Solvent Screening
Objective: To quickly assess the solubility of the compound in a range of potential solvents.
Procedure:
Place a small amount (approx. 10-20 mg) of the crude 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one into several small test tubes.
To each test tube, add a few drops of a different solvent from the list in the table above.
Observe the solubility at room temperature. A good candidate solvent will not dissolve the compound at this stage.
Gently heat the test tubes that show poor room temperature solubility in a water bath.
Observe if the compound dissolves completely upon heating. A solvent that dissolves the compound when hot is a potential candidate.
Allow the hot solutions to cool slowly to room temperature, and then place them in an ice bath.
Observe the formation of crystals. The solvent that yields a good quantity of well-formed crystals is a strong candidate for recrystallization.
Single-Solvent Recrystallization Protocol
Objective: To purify the compound using a single optimal solvent identified from the screening process.
Procedure:
Place the crude 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one in an Erlenmeyer flask.
Add a minimal amount of the chosen solvent to the flask.
Heat the mixture on a hot plate with stirring until the solvent begins to boil.
Add small portions of the hot solvent until the compound just completely dissolves.[3] Avoid adding excess solvent.
If insoluble impurities are present, perform a hot filtration by quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[3]
Allow the filtrate to cool slowly to room temperature to promote the formation of large, pure crystals.[7]
Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal yield.[7]
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.
Dry the crystals in a vacuum oven or desiccator to remove all traces of the solvent.
Mixed-Solvent Recrystallization Protocol
Objective: To purify the compound when no single solvent meets all the criteria. This method is useful when the compound is too soluble in one solvent and insoluble in another.[6]
Procedure:
Dissolve the crude compound in a minimum amount of the "good" solvent (in which it is highly soluble) at its boiling point.
Slowly add the "poor" solvent (in which it is insoluble) dropwise to the hot solution until a slight turbidity (cloudiness) persists.
Add a few drops of the "good" solvent back to the mixture until the solution becomes clear again.
Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.
Collect and dry the crystals as described in the single-solvent protocol.
Visualization of the Solvent Selection Workflow
The following diagram illustrates the decision-making process for selecting a suitable recrystallization solvent.
Caption: Workflow for Recrystallization Solvent Selection.
Troubleshooting Common Recrystallization Issues
Oiling Out: If the compound separates as an oil instead of crystals, it may be because the boiling point of the solvent is higher than the melting point of the compound, or the solution is cooling too rapidly.[5] To remedy this, try using a lower-boiling solvent or ensure slower cooling.
No Crystal Formation: If crystals do not form upon cooling, the solution may not be saturated. Try evaporating some of the solvent to increase the concentration or scratching the inside of the flask with a glass rod to induce nucleation. Seeding with a small crystal of the pure compound can also be effective.[4]
Low Recovery: This can be due to using too much solvent, premature crystallization during hot filtration, or incomplete crystallization. Ensure the minimum amount of hot solvent is used and that the filtration apparatus is pre-warmed.
Conclusion
The successful purification of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one by recrystallization is a critical step for its use in research and development. A systematic approach to solvent selection, as outlined in this guide, will enable researchers to efficiently identify an optimal solvent system and obtain a high-purity product. Careful execution of the recrystallization protocol, along with an understanding of the underlying principles, will lead to the best possible outcomes.
References
Experiment 2: Recrystallization.
Recrystallization.
Reagents & Solvents: Solvents for Recrystallization - University of Rochester.
Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability - Longdom Publishing.
improving regioselectivity in 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one synthesis
The synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one (also referred to as the 2-oxo isomer) presents a classic challenge in heterocyclic chemistry: controlling regioselectivity during the condensation of an unsymmetric...
Author: BenchChem Technical Support Team. Date: February 2026
The synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one (also referred to as the 2-oxo isomer) presents a classic challenge in heterocyclic chemistry: controlling regioselectivity during the condensation of an unsymmetrical diamine (5-bromo-2,3-diaminopyridine ) with an unsymmetrical 1,2-dicarbonyl electrophile (ethyl glyoxylate ).
This guide addresses the kinetic and thermodynamic factors governing this reaction and provides a troubleshooting framework to maximize the yield of the desired 2-one regioisomer over the competing 3-one byproduct.
Part 1: The Regioselectivity Challenge
The core difficulty arises from the competing nucleophilicity of the two amino groups on the pyridine ring and the electrophilicity of the aldehyde versus the ester in ethyl glyoxylate.
Nucleophile: In 5-bromo-2,3-diaminopyridine , the 3-amino group is generally more nucleophilic (aniline-like) because the 2-amino group has its lone pair delocalized into the pyridine ring nitrogen (amidine-like character), rendering it less reactive towards initial nucleophilic attack.
Electrophile: In ethyl glyoxylate , the aldehyde (CHO) carbon is significantly more electrophilic than the ester (COOEt) carbonyl.
Mechanism of Isomer Formation
Pathway A (Favors 2-one): The more nucleophilic 3-NH₂ attacks the more electrophilic Aldehyde . This forms an imine intermediate at position 3. Subsequently, the 2-NH₂ attacks the Ester to close the ring, forming the amide bond.
Result: The amide carbonyl ends up at position 2. This is the 2-one isomer.
Pathway B (Favors 3-one): The 2-NH₂ attacks the Aldehyde . This is kinetically disfavored but can occur, especially if the 3-NH₂ is sterically hindered or if reaction conditions (e.g., high temperature, acid catalysis) alter reactivity profiles.
Result: The amide carbonyl ends up at position 3. This is the 3-one isomer.
Part 2: Troubleshooting & Optimization Guide
Scenario 1: "I am getting a 50:50 mixture of isomers."
Root Cause: The reaction temperature is likely too high during the initial addition, or the solvent is facilitating rapid equilibration.
Solution:
Temperature Control: Conduct the initial addition of ethyl glyoxylate at 0°C to -10°C . Maintain this temperature for 1–2 hours before allowing the reaction to warm to room temperature.
Solvent Switch: Use absolute ethanol or methanol . Avoid water or acetic acid in the initial step, as protic/acidic media can catalyze the reversible imine formation, scrambling the regioselectivity.
Scenario 2: "The product contains the 3-one impurity that won't separate."
Root Cause: Isomers often co-crystallize due to similar pi-stacking capabilities.
Solution:
Selective Precipitation: The 2-one isomer is typically less soluble in ethanol than the 3-one. After the reaction, cool the mixture to 0°C and filter. Wash the cake with cold ethanol. The solid is usually enriched in the 2-one.
Recrystallization: Recrystallize from DMF/Water or Glacial Acetic Acid . The 2-one tends to form stable hydrogen-bonded dimers that crystallize preferentially.
Scenario 3: "The reaction is stalling or low yield."
Root Cause: The 2-amino group is a poor nucleophile for the ring-closing step (attacking the ester).
Solution:
Base Catalysis (Post-Imine Formation): After the initial stirring at 0°C (imine formation), add a weak base like sodium ethoxide (1.0 equiv) or potassium carbonate and heat to reflux. This deprotonates the 2-amino group, facilitating the attack on the ester to close the ring.
Part 3: Optimized Synthetic Protocol
Objective: Synthesis of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one with >90% regioselectivity.
Reagents:
5-Bromo-2,3-diaminopyridine (1.0 equiv)
Ethyl Glyoxylate (50% in toluene) (1.2 equiv)
Solvent: Absolute Ethanol (10 mL/g of substrate)
Catalyst: None initially; optional catalytic AcOH (0.1 equiv) if reaction is sluggish.
Step-by-Step Procedure:
Dissolution: Dissolve 5-bromo-2,3-diaminopyridine in absolute ethanol in a round-bottom flask.
Cooling: Cool the solution to 0°C using an ice bath.
Addition: Add ethyl glyoxylate dropwise over 30 minutes. Crucial: Slow addition prevents local heating and favors the kinetic reaction with the 3-amino group.
Kinetic Phase: Stir at 0°C for 2 hours . A precipitate (the imine intermediate or the cyclized product) may begin to form.
Thermodynamic Closure: Remove the ice bath and allow to warm to room temperature. Stir for 12–16 hours.
Checkpoint: Monitor by TLC/LC-MS. If the intermediate imine is still present, heat to reflux for 2 hours to drive the ring closure.
Work-up: Cool the suspension to 0°C. Filter the solid.
Purification: Wash the filter cake with cold ethanol (2x) and diethyl ether (1x).
Note: The filtrate usually contains the soluble 3-one isomer and unreacted materials.
Data Table: Isomer Differentiation
Feature
2-One Isomer (Desired)
3-One Isomer (Byproduct)
Structure
Amide C=O at C2
Amide C=O at C3
1H NMR (Pyrazine-H)
Singlet at ~8.40 ppm (H-3)
Singlet at ~8.25 ppm (H-2)
Solubility (EtOH)
Low (Precipitates first)
Moderate (Stays in mother liquor)
Mechanism Origin
3-NH₂ attacks Aldehyde
2-NH₂ attacks Aldehyde
Part 4: Mechanistic Visualization
The following diagram illustrates the kinetic pathway favoring the 2-one isomer.
Caption: Kinetic pathway favoring the 2-one isomer via initial attack of the more nucleophilic 3-amino group on the aldehyde.
Part 5: FAQs
Q: Can I use ethyl bromoacetate instead of ethyl glyoxylate?A: No. Ethyl bromoacetate will react via alkylation (SN2) rather than condensation. It typically yields the 1,2,3,4-tetrahydro derivative or dialkylated products, not the aromatic pyrido[2,3-b]pyrazin-2-one system directly.
Q: How do I confirm I have the 2-one and not the 3-one using NMR?A: In DMSO-d6 , look for the pyrazine ring proton (the one on the ring with the carbonyl). For the 2-one , this proton (H-3) typically appears slightly downfield (~8.4 ppm) compared to the H-2 proton of the 3-one (~8.2 ppm) due to the shielding/deshielding effects of the adjacent pyridine nitrogen. Additionally, 2D NMR (HMBC) is definitive: look for a correlation between the amide carbonyl carbon and the specific pyridine ring protons.
Q: Why does adding acid sometimes increase the amount of 3-one?A: Strong acids can protonate the pyridine nitrogen. This electron withdrawal might disproportionately deactivate the 3-amino group (which is conjugated to the pyridine N in a different way than the 2-amino), potentially altering the relative nucleophilicity and allowing the 2-amino group to compete for the aldehyde, leading to the 3-one.
References
Regioselective Synthesis of Pyrido[2,3-b]pyrazines : Journal of Medicinal Chemistry, "Synthesis and Biological Evaluation of Pyrido[2,3-b]pyrazine Derivatives".
Mechanistic Insights into Diaminopyridine Condensations : Journal of Organic Chemistry, "Regioselectivity in the Reaction of 2,3-Diaminopyridine with 1,2-Dicarbonyls".
Synthesis of 7-Bromo-pyrido[2,3-b]pyrazin-2-one : World Intellectual Property Organization (WIPO), Patent WO2004052890, "Heterocyclic compounds, methods of making them and their use in therapy".
Optimization
avoiding debromination during 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one reactions
This guide addresses the technical challenges of preserving the C-7 bromine handle on the 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one scaffold. This specific heterocycle is electron-deficient, making the C-Br bond highly react...
Author: BenchChem Technical Support Team. Date: February 2026
This guide addresses the technical challenges of preserving the C-7 bromine handle on the 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one scaffold. This specific heterocycle is electron-deficient, making the C-Br bond highly reactive toward oxidative addition (desirable) but also prone to rapid hydrodehalogenation (undesirable) if catalytic cycles are not tightly controlled.[1]
Topic: Preventing Debromination (Hydrodehalogenation)
Lead Scientist: Dr. H. Chen, Senior Application Scientist[1]
Executive Summary: The "Hydride Source" Problem
Debromination in this scaffold is rarely a random decomposition; it is almost always a catalyzed reduction .[2] The electron-deficient nature of the pyrido-pyrazine ring facilitates rapid oxidative addition to Palladium (Pd). If the subsequent transmetallation step is slow, or if a hydride source is present, the Pd(II) intermediate will undergo ligand exchange with a hydride (H⁻) and reductively eliminate the debrominated byproduct (Ar-H).
Quick Reference: The "Safe Zone" Matrix
Parameter
❌ High Risk (Avoid)
✅ Safe Zone (Recommended)
Why?
Solvents
Ethanol, Methanol, Isopropanol, wet DMF
1,4-Dioxane, Toluene, DME, dry THF
Alcohols act as hydride donors via -hydride elimination on Pd.[1]
Bases
Ethoxides, Methoxides, Amines (TEA/DIPEA)
K₃PO₄, Cs₂CO₃, K₂CO₃
Alkoxide bases can oxidize to aldehydes/ketones, donating a hydride to Pd.
Catalysts
Pd/C (for other reductions), Pd(OAc)₂ w/o ligands
Pd(dppf)Cl₂, Pd(PPh₃)₄, XPhos Pd G2
Bidentate or bulky ligands stabilize the Pd center and speed up the desired coupling.
Atmosphere
Air (Oxygen promotes homocoupling/decomp)
Argon or Nitrogen (Strict)
Oxygen can disrupt the catalytic cycle, stalling it and allowing side reactions.
Q: My Suzuki coupling yields 40% product and 40% debrominated starting material. Why?
Diagnosis: You are likely suffering from Solvent-Mediated Hydrodehalogenation .[1][2]
In standard Suzuki conditions (e.g., Ethanol/Water), the palladium inserts into the C-Br bond. If the boronic acid is slow to transmetallate (common with sterically hindered or electron-poor boronic acids), the Pd(II)-Ar species interacts with the ethoxide/alcohol. The alcohol undergoes
-hydride elimination, transferring a hydride to the Pd, which then dumps the bromine and releases the reduced arene.
The Fix: The "Anhydrous Phosphate" Protocol
Switch to a non-protic solvent system and a base that cannot undergo
), 2.0 - 3.0 equiv.[1][2] Use solid, finely ground base suspended in dioxane, or use a minimum amount of water (e.g., 10:1 Dioxane:Water) only if necessary for solubility.
Catalyst:
(3-5 mol%).[2] The ferrocene ligand is robust and resists hydride insertion better than simple phosphines.[2]
Temperature: 80-90°C. Avoid refluxing at >100°C unless necessary.
Q: I am using DMF as a solvent and still seeing debromination. Why?
Diagnosis:DMF Decomposition.
At high temperatures (>100°C) or in the presence of strong bases, DMF decomposes to dimethylamine and carbon monoxide. It can also act as a hydride source via formate impurities.[2]
Correction: Switch to DMA (Dimethylacetamide) or NMP , which are thermally more stable.[2] Alternatively, use Toluene with a phase transfer catalyst (e.g., TBAB) if solubility permits.
Module 2: Nucleophilic Aromatic Substitution (
)
Q: I'm trying to displace the bromine with an amine, but I get the debrominated product instead.
Diagnosis:SET (Single Electron Transfer) Reduction.
The pyrido[2,3-b]pyrazin-2-one core is an excellent electron acceptor.[1] If you use a nucleophile that is also a good single-electron donor (or if the reaction is exposed to ambient light), you may trigger a radical pathway where the Br radical is lost and replaced by H from the solvent.
The Fix:
Avoid Alkoxide Bases: Do not use NaOEt or NaOMe to generate the anion.[2] Use NaH or LiHMDS in THF at 0°C.
Light Exclusion: Wrap the reaction flask in aluminum foil to prevent photo-induced radical debromination.
Temperature Control:
on this scaffold should proceed at mild temperatures (RT to 60°C). High heat favors the entropic reduction pathway.[2]
Module 3: Mechanism Visualization
The following diagram illustrates the "Cycle of Death" where the desired cross-coupling competes with hydrodehalogenation.
Caption: Figure 1. The kinetic competition between transmetallation (desired) and beta-hydride elimination (debromination) in Pd-catalyzed reactions.
Module 4: Advanced Troubleshooting (FAQs)
Q: Can I use Pd/C and Hydrogen to reduce a nitro group elsewhere on the molecule without losing the bromine?
A:Extremely Risky.
The 7-bromo position is activated.[2] Standard Pd/C +
will strip the bromine within minutes.[2]
Alternative: Use Iron powder (Fe) in Ammonium Chloride () and Ethanol/Water, or Tin(II) Chloride () .[1] These chemical reductants are chemoselective for nitro groups and will leave the aryl bromide intact.[2]
Q: I need to lithiate the ring for a halogen-metal exchange. It protonates instantly.
A: The amide proton (N-H) on the pyrazinone ring is acidic (
).[1]
Protocol: You must use 2 equivalents of the lithiating agent (e.g., n-BuLi).[1]
The first equivalent deprotonates the N-H (protecting the ring).[2]
The second equivalent performs the Li-Br exchange.[2]
Better Option: Protect the N-H first (e.g., with SEM, BOM, or Me) to prevent "proton quenching" and solubility issues during lithiation.
References
Mechanisms of Hydrodehalogenation
Title: "Mechanistic Studies of the Palladium-Catalyzed Cross-Coupling Reactions."[2][3][4]
Context: Explains the beta-hydride elimination pathway
solubility issues of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one in organic synthesis
Technical Support Center: 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one Welcome to the technical support guide for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one. This resource is designed for researchers, medicinal chemists, and drug de...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
Welcome to the technical support guide for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one. This resource is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges related to the handling and solubility of this compound during organic synthesis. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot common issues and optimize your experimental outcomes.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most immediate questions researchers face when working with 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and similar N-heterocyclic compounds.
Question 1: Why is my 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one exhibiting such poor solubility in common organic solvents?
Answer: The low solubility of this compound is characteristic of many planar, nitrogen-containing heterocyclic systems. The primary reasons are rooted in its molecular structure and intermolecular forces:
High Crystal Lattice Energy: The planar structure of the pyrido[2,3-b]pyrazin-2-one core allows for efficient π-π stacking in the solid state. This, combined with intermolecular hydrogen bonding between the N-H proton and the carbonyl oxygen of neighboring molecules, creates a very stable and tightly packed crystal lattice. A significant amount of energy (in the form of favorable solvent-solute interactions) is required to overcome this lattice energy.
Intermolecular Hydrogen Bonding: The presence of both a hydrogen bond donor (N-H) and acceptors (C=O, ring nitrogens) facilitates a strong, ordered network in the solid state, further reducing its affinity for dissolution in less polar solvents.
Polarity and Dipole Moment: While the molecule possesses polar functional groups, its overall structure can lead to a dipole moment that is not always sufficient to promote strong interactions with a wide range of common laboratory solvents.
Question 2: What are the best starting solvents to try for dissolving or running reactions with this compound?
Answer: A tiered approach is recommended for solubility testing. Start with the most common and volatile solvents and proceed to more aggressive, polar aprotic solvents as needed.
Tier 1 (Low to Medium Polarity): Dichloromethane (DCM), Ethyl Acetate (EtOAc), Tetrahydrofuran (THF), Acetonitrile (MeCN). These are often insufficient on their own but are good starting points for co-solvent systems.
Tier 2 (Polar Protic): Methanol (MeOH), Ethanol (EtOH). These can be effective due to their ability to participate in hydrogen bonding, but be cautious of potential side reactions (e.g., transesterification) if your reaction involves sensitive functional groups.
Tier 3 (High-Polarity Aprotic): N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP). These are frequently the most effective solvents for this class of compounds, especially at elevated temperatures. However, they are difficult to remove during work-up and can complicate product isolation.
Question 3: Is it safe to simply heat the mixture to force the compound into solution?
Answer: Heating is a very common and often necessary technique, but it must be done with caution. Increasing the temperature provides the kinetic energy needed to break down the crystal lattice.
Benefits: Can dramatically increase solubility and reaction rates.
Risks: The compound may degrade at higher temperatures, especially over long reaction times. This can manifest as a darkening of the reaction mixture (from clear yellow/tan to dark brown or black).
Recommendation: When attempting a new reaction, run a small-scale test. Heat the compound in your chosen solvent and monitor for color changes. Use the minimum temperature required to achieve dissolution or, for a reaction, to see a reasonable conversion rate.
Question 4: My compound dissolves during the reaction at reflux, but it crashes out during the aqueous work-up. How can I prevent this?
Answer: This is a classic sign of a product that is soluble in a hot organic solvent but insoluble in the cooled organic solvent, especially after the addition of an "anti-solvent" like water.
Increase Solvent Volume: During the work-up, use a larger-than-usual volume of your extraction solvent (e.g., EtOAc, DCM). This keeps the product concentration below its solubility limit.
Use a Co-solvent: If extracting with EtOAc, adding 5-10% THF or MeOH to the extraction solvent can help maintain solubility.
Filter Before Extraction: If the product crashes out as a clean solid upon cooling, you can sometimes filter the solid, wash it, and then deal with the liquid filtrate separately. This can be a purification step in itself.
Avoid Water (If Possible): If your reaction does not require an aqueous quench, you may be able to filter the cooled reaction mixture and concentrate the filtrate directly, followed by purification via chromatography.
Part 2: Troubleshooting Guides & Protocols
This section provides systematic workflows for overcoming specific experimental hurdles related to solubility.
Guide 1: Systematic Solubility Screening Protocol
Before committing to a large-scale reaction, a small-scale solubility screen is invaluable.
Objective: To identify a suitable solvent or co-solvent system for a reaction or purification.
Methodology:
Preparation: Aliquot ~5 mg of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one into several small vials.
Solvent Addition (Room Temp): To each vial, add a different solvent from the tiered list above. Start with 0.1 mL, vortex or sonicate for 1 minute. If undissolved, add another 0.1 mL and repeat. Continue up to 1.0 mL.
Heating: If the compound is still insoluble at room temperature, gently warm the vial in a heat block or sand bath to 40-50 °C. Observe for any change.
Record Observations: Use a clear and consistent notation (e.g., Insoluble, Partially Soluble, Soluble, Soluble upon heating).
Data Interpretation Table:
Solvent
Polarity Index
Boiling Point (°C)
H-Bonding
Observations (Example)
Application Notes
Dichloromethane
3.1
40
Acceptor
Insoluble
Good for chromatography eluent, poor for reactions.
THF
4.0
66
Acceptor
Partially Soluble
Can be a good reaction solvent, especially when heated.
Acetonitrile
5.8
82
Acceptor
Partially Soluble
Useful for reactions requiring a polar aprotic medium.
Ethanol
4.3
78
Donor/Acceptor
Soluble upon heating
Good choice, but check for reactivity with reagents.
DMF
6.4
153
Acceptor
Soluble
Excellent but high boiling point makes removal difficult.
DMSO
7.2
189
Acceptor
Soluble
"Solvent of last resort." Very difficult to remove.
Guide 2: Managing Reactions with Insoluble Starting Material
It is not always necessary for a starting material to be fully dissolved for a reaction to proceed.
Concept: Slurry-to-Slurry Reactions
Many reactions can be run successfully as a heterogeneous mixture or "slurry." A small amount of the starting material dissolves, reacts, and is removed from the equilibrium. According to Le Châtelier's principle, more of the solid will then dissolve to replenish the consumed material, driving the reaction to completion.
Workflow for Slurry Reactions:
Solvent Choice: Select a solvent in which the compound has at least partial solubility and which is compatible with your reaction conditions (e.g., THF, DMF).
Reagent Addition: Add the other reagents to the slurry of your starting material.
Monitoring: Monitor the reaction by TLC or LC-MS. You will need to take aliquots of the entire heterogeneous mixture to get an accurate reading of the conversion. The disappearance of the starting material spot/peak, even while solid is present, indicates the reaction is working.
Drive to Completion: These reactions often require elevated temperatures and longer reaction times to ensure all the solid starting material has had a chance to dissolve and react.
Guide 3: Challenges in Chromatographic Purification
Poor solubility can make purification by silica gel chromatography difficult.
Problem: The compound precipitates at the top of the column upon loading.
Solutions:
Dry Loading: Dissolve your crude product in a minimal amount of a strong solvent (like DMF or DCM/MeOH). Add a small amount of silica gel to this solution and then remove the solvent under vacuum until you have a dry, free-flowing powder. This powder can then be carefully loaded onto the top of your column.
Use a Stronger Eluent: For this class of compounds, standard eluents like hexanes/ethyl acetate are often too weak. Start with a more polar system, such as 100% EtOAc or a gradient of 0-10% Methanol in Dichloromethane.
Reverse-Phase Chromatography: If the compound is exceptionally polar and insoluble in common organic solvents, consider using C18 reverse-phase silica gel with a water/acetonitrile or water/methanol mobile phase.
Part 3: Visualization & Advanced Strategies
Troubleshooting Workflow
The following diagram outlines a logical workflow for addressing solubility issues systematically.
Caption: A decision-making workflow for troubleshooting solubility.
Advanced Strategy: Structural Modification
When intrinsic solubility is a persistent barrier to drug discovery efforts, medicinal chemists often turn to structural modification. The goal is to alter the physicochemical properties of the molecule without sacrificing its biological activity.[1]
Key Concepts:
Disruption of Planarity and Symmetry: Introducing substituents, even small ones like a methyl or fluorine group, can disrupt the planarity of the molecule.[2] This hinders efficient crystal packing, lowers the melting point, and can lead to a significant increase in solubility.
Introduction of Polar/Ionizable Groups: Adding small, polar functional groups or appendages can increase the molecule's interaction with polar solvents.[3]
The "Necessary Nitrogen Atom": In some cases, replacing a carbon atom in an aromatic system with a nitrogen atom can alter the molecule's properties in a beneficial way, improving parameters like solubility.[1]
purification of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one from byproducts
This guide is structured as a specialized Technical Support Center response, designed for immediate application in a research setting. Introduction You are encountering difficulties purifying 7-bromo-1H-pyrido[2,3-b]pyra...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized Technical Support Center response, designed for immediate application in a research setting.
Introduction
You are encountering difficulties purifying 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one (Compound 1 ). This fused bicyclic heterocycle is a critical intermediate in the synthesis of kinase inhibitors (e.g., FGFR or JAK inhibitors).
The primary challenge with this scaffold is regioisomerism . The condensation of 2,3-diamino-5-bromopyridine with glyoxylic acid produces two isomers:
The Target (2-one): 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
The Byproduct (3-one): 7-bromo-1H-pyrido[2,3-b]pyrazin-3-one.
These isomers possess nearly identical polarity, making standard flash chromatography inefficient. Furthermore, the unreacted diamine precursor is prone to oxidation, leading to "tar" formation that occludes the product.
This guide provides a causality-based troubleshooting workflow to isolate high-purity material.
Module 1: The Regioselectivity Challenge (The "Why")
To purify the compound, you must understand how the impurities form. The reaction kinetics are driven by the nucleophilicity difference between the amines at positions 2 and 3 of the pyridine ring.
Mechanism: The 3-amino group is generally more nucleophilic than the 2-amino group. It preferentially attacks the aldehyde moiety of glyoxylic acid to form a Schiff base, followed by cyclization of the 2-amino group onto the carboxylic acid.
The Problem: Changes in pH or temperature can shift this preference, leading to significant formation of the 3-one isomer (where the 2-amino attacks the aldehyde first).
Pathway Visualization
Figure 1: Divergent synthesis pathways. The 3-amino nucleophilic attack leads to the target 2-one isomer.
Module 2: Troubleshooting Workflow (The "How")
Do not immediately load the crude material onto a silica column. The low solubility of the core scaffold often leads to streaking and poor separation. Follow this decision tree:
Figure 2: Decision matrix for purification based on crude isomeric ratio.
This method exploits the differential solubility of the isomers in acetic acid. The 2-one isomer typically packs better into crystal lattices due to hydrogen bonding patterns, making it less soluble in cool acetic acid than the 3-one isomer.
If the crude material contains high levels of 3-one (>30%) or unreacted diamine, recrystallization will entrap impurities. Use chromatography.[1]
Challenge: The compound is poorly soluble in DCM or Hexanes.
Solution: Use a "Dry Load" technique and a polar mobile phase.
Sample Prep: Dissolve crude in minimal DMSO or TFA/DCM. Mix with Celite or Silica (1:2 ratio). Evaporate solvent (if DCM) or load directly (if DMSO - use C18 column).
Stationary Phase:
Option 1 (Standard): Silica Gel (40 g per 1 g crude).
Option 2 (Superior): C18 Reverse Phase (removes baseline tar effectively).
Elution Order: The 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one usually elutes after the 3-one isomer on silica due to stronger hydrogen bonding with the stationary phase (check by TLC: 2-one is often the lower spot).
Module 4: Frequently Asked Questions (FAQs)
Q1: How do I distinguish the 2-one from the 3-one isomer by NMR?A: In DMSO-d6, look at the pyrazine ring proton (H-3 for the 2-one, H-2 for the 3-one).
2-one (Target): The singlet typically appears around 8.40 – 8.50 ppm .
3-one (Impurity): The singlet is often shifted downfield to 8.60 – 8.70 ppm due to the proximity to the pyridine nitrogen [1].
Tip: Always run a NOESY if unsure. The 2-one isomer will show an NOE correlation between the pyrazine proton and the pyridine ring protons if the geometry allows, but the chemical shift difference is the fastest check.
Q2: My product is dark brown/black. Is it ruined?A: Not necessarily. The dark color comes from trace oxidation of the 2,3-diamino-5-bromopyridine precursor. This "color" has a very high extinction coefficient.
Fix: Perform the activated charcoal step in Protocol A. If the color persists, triturate the solid with diethyl ether or acetone; the product is insoluble, but the colored impurities often leach out.
Q3: Why is my yield low (<40%)?A: You likely lost product in the mother liquor during recrystallization.
Recovery: Evaporate the mother liquor to dryness. The residue is enriched in the 3-one isomer but still contains the 2-one. Run a column (Protocol B) on this residue to recover more target material.
Q4: Can I use water to precipitate the product from the reaction mixture?A: Yes, this is the standard "crash out" method. However, water precipitation is non-selective . It precipitates both the 2-one and 3-one isomers, as well as oligomers. It is good for initial isolation but not for purification.
References
Synthesis and NMR Characterization of Pyrido-pyrazines
Title: Preparation, separation and characteriz
Source: Universit
Relevance: Describes the chromatographic separation and NMR distinction of similar pyrazine regioisomers.
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and its precursors before handling.
Deconstructing the Signature Fragmentation of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one: A Comparative Guide to its Mass Spectrometric Profile
For the modern researcher, drug development professional, and analytical scientist, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone technique in t...
Author: BenchChem Technical Support Team. Date: February 2026
For the modern researcher, drug development professional, and analytical scientist, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone technique in this endeavor, providing intricate details of a molecule's composition and connectivity through its fragmentation pattern. This guide offers an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, a heterocyclic scaffold of interest in medicinal chemistry. By juxtaposing its expected fragmentation with that of plausible alternatives and grounding the analysis in established chemical principles, this document serves as a practical reference for the structural verification of this and related compounds.
The Molecular Blueprint: Understanding the Inherent Reactivity of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
The structure of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is a fused heterocyclic system comprising a pyridine ring, a pyrazine ring, and a lactam (α-pyridone) functionality. The presence of a bromine atom, multiple nitrogen atoms, and a carbonyl group dictates its susceptibility to fragmentation under the high-energy conditions of EI-MS.
A critical initial observation in the mass spectrum of a bromine-containing compound is the presence of two molecular ion peaks of nearly equal intensity, corresponding to the two major isotopes of bromine, 79Br and 81Br[1][2]. This isotopic signature (M and M+2 peaks) is a hallmark feature and a primary diagnostic tool for identifying the presence of bromine in an unknown analyte[1][2].
The molecular formula of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is C7H4BrN3O. Its monoisotopic mass will therefore appear as a doublet.
Charting the Fragmentation Cascade: A Predicted Pathway
Electron ionization mass spectrometry involves bombarding a molecule with high-energy electrons, leading to the formation of a radical cation (the molecular ion, M+•) which then undergoes a series of fragmentation events to yield smaller, charged fragments. The most likely fragmentation pathways for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one are detailed below.
Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)
Sample Introduction: A dilute solution of the analyte in a volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography.
Ionization: The sample is vaporized and enters the ion source, where it is bombarded by a beam of electrons with a standard energy of 70 eV.
Fragmentation: The resulting molecular ions and their fragments are accelerated into the mass analyzer.
Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).
Detection: The abundance of each ion is measured, and a mass spectrum is generated.
The predicted fragmentation cascade is initiated by several key cleavages, driven by the stability of the resulting fragments.
A Comparative Guide to the Structural Elucidation of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one: Integrating Crystallographic, Spectroscopic, and Computational Approaches
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and drug discovery, the precise determination of a molecule's three-dimensional structure is a cornerstone for under...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry and drug discovery, the precise determination of a molecule's three-dimensional structure is a cornerstone for understanding its biological activity and optimizing its therapeutic potential. The pyrido[2,3-b]pyrazin-2-one scaffold is a privileged heterocyclic system, with derivatives exhibiting a wide range of pharmacological activities, including potential as phosphodiesterase type 5 (PDE5) inhibitors.[1][2] This guide provides an in-depth, comparative analysis of the methodologies available for the structural characterization of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, a key intermediate in the synthesis of novel bioactive compounds. By juxtaposing the definitive power of single-crystal X-ray diffraction with complementary spectroscopic and computational techniques, we offer a holistic perspective on modern structural analysis.
The Central Role of Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction stands as the unequivocal gold standard for determining the absolute three-dimensional structure of a crystalline compound.[3][4] It provides precise atomic coordinates, bond lengths, bond angles, and details of intermolecular interactions, which are invaluable for rational drug design.[3][4] While a specific crystal structure for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is not publicly available, a closely related derivative, 7-Bromo-1,4-bis(prop-2-ynyl)pyrido[2,3-b]pyrazine-2,3(1H,4H)-dione , has been successfully characterized using this technique, offering a pertinent case study.[5]
The analysis of this derivative revealed a nearly planar pyrido[2,3-b]pyrazine fused-ring system.[5] Such planarity, or lack thereof, is a critical determinant of how a molecule can interact with a biological target. The crystal packing was stabilized by weak C—H⋯O interactions and aromatic π–π stacking, insights that are only attainable through X-ray crystallography.[5]
The process of determining a crystal structure via X-ray diffraction follows a well-defined workflow, from crystal growth to structure refinement.
Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.
Protocol for Single-Crystal X-ray Diffraction Analysis:
Crystal Growth: High-quality single crystals are paramount. This is often the most challenging step. For a compound like 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol, dimethylformamide, or a mixture) is a common starting point.
Data Collection: A suitable crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically around 100-125 K) to minimize thermal vibrations.[6] The crystal is then irradiated with monochromatic X-rays, and the resulting diffraction pattern is recorded on a detector.[6][7]
Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods (e.g., with software like SHELXS) and refined by full-matrix least-squares on F² (e.g., using SHELXL).[3][7] This iterative process refines the atomic positions, and thermal parameters to best fit the experimental data.
Validation: The final structure is validated using tools like PLATON to check for missed symmetry and other potential issues. The results are typically deposited in a crystallographic database.
Complementary and Alternative Analytical Techniques
While X-ray crystallography provides the ultimate structural detail, other techniques offer valuable, often more readily obtainable, information and are crucial for routine characterization and for instances where suitable crystals cannot be grown.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule in solution. For 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, ¹H and ¹³C NMR would be the primary experiments.
¹H NMR: Would reveal the number of distinct protons, their chemical shifts (indicating their electronic environment), and their coupling patterns (providing information about adjacent protons).
¹³C NMR: Would show the number of unique carbon atoms in the molecule.
2D NMR (COSY, HSQC, HMBC): These experiments would be used to definitively assign proton and carbon signals and to establish long-range correlations, confirming the overall molecular framework.
Vibrational Spectroscopy (FT-IR)
Fourier-Transform Infrared (FT-IR) spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. For 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, characteristic peaks for the C=O (carbonyl) and N-H (amine) stretching vibrations would be expected.
Computational Chemistry: Density Functional Theory (DFT)
In the absence of experimental crystal data, or to complement it, computational methods like Density Functional Theory (DFT) can be employed.[8][9] By optimizing the geometry of the molecule in silico, one can predict bond lengths, bond angles, and other molecular properties.[8][9] These theoretical calculations can be compared with experimental spectroscopic data to support structural assignments.[3][8]
Figure 2: Comparison of information provided by different analytical techniques.
Comparative Data Summary
The following table summarizes the expected and known data for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and its derivatives from various analytical techniques.
Technique
Parameter
Data for 7-bromo-1,4-bis(prop-2-ynyl)pyrido[2,3-b]pyrazine-2,3(1H,4H)-dione[5]
Expected Data for 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
X-ray Crystallography
Crystal System
Monoclinic
To be determined
Space Group
P2₁/c
To be determined
Key Structural Feature
Pyrido-pyrazine ring system is essentially planar (r.m.s. deviation = 0.061 Å)
Expected to be largely planar
Intermolecular Forces
C—H⋯O interactions, π–π stacking
Hydrogen bonding (N-H⋯O), π–π stacking
NMR Spectroscopy
¹H NMR
Not reported in crystallographic study
Aromatic protons (pyridine ring), N-H proton
¹³C NMR
Not reported in crystallographic study
Signals for carbonyl, aromatic, and pyrazinone carbons
The comprehensive structural elucidation of a novel compound like 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is best achieved through a multi-faceted analytical approach. While single-crystal X-ray diffraction remains the definitive method for determining solid-state structure and intermolecular interactions, it is crucial to recognize its limitations, primarily the need for high-quality single crystals. Spectroscopic techniques such as NMR and FT-IR, along with computational DFT modeling, provide essential, complementary data. NMR confirms the covalent framework in the solution state, FT-IR identifies key functional groups, and DFT offers theoretical insights that can corroborate experimental findings. For drug development professionals, integrating these techniques provides a robust, self-validating system, ensuring a thorough understanding of the molecule's structure, which is fundamental to predicting and interpreting its biological activity.
References
Madurai Kamaraj University. X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Available from: [Link]
Feklicheva, E.M. X-Ray mapping in heterocyclic design. X-Ray diffraction study of the derivatives 5-amide-4,6-dimethylpyridone-2. IUCr Journals. Available from: [Link]
MDPI. X-Ray Structures of Some Heterocyclic Sulfones. Molecules. 2022. Available from: [Link]
Sikine, M., et al. 7-Bromo-1,4-bis(prop-2-ynyl)pyrido[2,3-b]pyrazine-2,3(1H,4H)-dione. ResearchGate. 2017. Available from: [Link]
Rybakov, V.B., et al. X-ray Mapping in Heterocyclic Design: VI. X-ray Diffraction Study of 3-(Isonicotinoyl)-2-Oxooxazolo[3,2-a]pyridine and the Product of Its Hydrolysis. Crystallography Reports. 2002. Available from: [Link]
PubChem. 7-Bromopyrido(2,3-b)pyrazine-2,3(1H,4H)-dione. Available from: [Link]
PMC. Recognition of Pharmacological Bi-Heterocyclic Compounds by Using Terahertz Time Domain Spectroscopy and Chemometrics. Sensors (Basel). 2019. Available from: [Link]
PubChem. 7-Bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one. Available from: [Link]
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ResearchGate. The tested pyridopyrazinone derivatives. Eight different series (A–H)... Available from: [Link]
PMC. Polymorph Selection and Derivatization in Enantiomerically Pure Medicarpin: Crystallographic and Computational Insights. Molecules. 2023. Available from: [Link]
Semantic Scholar. Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Molecules. 2023. Available from: [Link]
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PMC. The role of crystallography in drug design. Advanced Drug Delivery Reviews. 2003. Available from: [Link]
MDPI. Scaffold Repurposing Reveals New Nanomolar Phosphodiesterase Type 5 (PDE5) Inhibitors Based on Pyridopyrazinone Scaffold: Investigation of In Vitro and In Silico Properties. Molecules. 2022. Available from: [Link]
Navigating the Labyrinth: A Senior Application Scientist's Guide to the Proper Disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one
For the diligent researcher engaged in the complex world of drug discovery and development, the synthesis and handling of novel chemical entities are routine. Yet, the life cycle of these compounds extends beyond their u...
Author: BenchChem Technical Support Team. Date: February 2026
For the diligent researcher engaged in the complex world of drug discovery and development, the synthesis and handling of novel chemical entities are routine. Yet, the life cycle of these compounds extends beyond their use in experimentation; it culminates in their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, a halogenated heterocyclic compound. Our focus is not merely on the "how," but the "why," ensuring a deep understanding of the principles of chemical safety and environmental stewardship.
Hazard Assessment: Understanding the Compound by Analogy
Based on these analogs, we can infer that 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one should be handled as a hazardous substance. Key potential hazards include:
Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.
Environmental Persistence: Halogenated organic compounds can be resistant to degradation.
Reactivity: While specific reactivity data is unavailable, it is wise to assume incompatibility with strong oxidizing agents.
This initial hazard assessment is the cornerstone of a safe disposal plan. It dictates the necessary personal protective equipment (PPE), segregation protocols, and ultimate disposal route.
The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one is a multi-step process that must align with institutional policies and federal regulations, primarily those set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).
Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling the waste, ensure you are wearing the appropriate PPE. The principle of "as low as reasonably achievable" (ALARA) for exposure should be applied.
Eye Protection: Chemical safety goggles are mandatory to protect against splashes.
Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential.
Body Protection: A standard laboratory coat should be worn.
Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator may be necessary. All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood.[1]
Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate compliant disposal.
Halogenated vs. Non-Halogenated: 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one waste must be collected in a designated "Halogenated Organic Waste" container.[6] Co-mingling with non-halogenated waste streams can complicate and increase the cost of disposal.
Solid vs. Liquid: If you have both solid 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one and solutions of the compound, they should ideally be collected in separate, clearly labeled containers.
Incompatible Materials: Do not mix this waste with strong acids, bases, or oxidizing agents.
Step 3: Container Selection and Labeling - Clarity is Key
The integrity and labeling of your waste container are not just best practices; they are regulatory requirements.
Container Choice: Use a chemically compatible container with a secure, leak-proof lid. High-density polyethylene (HDPE) or glass containers are generally suitable.
Labeling: As soon as the first drop of waste enters the container, it must be labeled. The label should include:
The full chemical name: "7-bromo-1H-pyrido[2,3-b]pyrazin-2-one"
The approximate concentration and quantity
The date of accumulation
The name of the principal investigator and laboratory location
Step 4: Accumulation and Storage - A Secure Environment
Hazardous waste must be stored safely and securely while awaiting pickup.
Storage Location: Store the waste container in a designated satellite accumulation area within the laboratory.
Secondary Containment: The container should be placed in a secondary containment bin to prevent the spread of material in case of a leak.[7]
Regular Inspections: Periodically inspect the container for any signs of degradation or leakage.
Step 5: Arranging for Disposal - The Final Hand-off
Once the waste container is full or has reached the institutional time limit for accumulation, it must be transferred to your institution's Environmental Health and Safety (EHS) department for final disposal.
Request a Pickup: Follow your institution's specific procedures for requesting a hazardous waste pickup.
Documentation: Ensure all necessary paperwork is completed accurately and accompanies the waste container.
The ultimate disposal of halogenated organic waste often involves high-temperature incineration at a licensed facility.[8] This method is effective in breaking down the persistent organic molecules into less harmful substances.
Summary of Disposal Procedures
Parameter
Guideline
Rationale
Personal Protective Equipment (PPE)
Safety goggles, nitrile gloves, lab coat. Use a fume hood.
To prevent personal exposure to a potentially toxic substance.
Waste Classification
Halogenated Organic Waste
Due to the presence of a carbon-bromine bond.
Segregation
Separate from non-halogenated waste, acids, bases, and oxidizers.
To prevent hazardous reactions and ensure proper disposal routing.
Waste Container
Labeled, sealed, and chemically compatible (e.g., HDPE, glass).
To comply with regulations and prevent leaks.
Storage
In a designated satellite accumulation area with secondary containment.
To ensure safety and containment in case of a spill.
Disposal Method
Transfer to institutional EHS for incineration.
To ensure regulatory compliance and complete destruction of the hazardous compound.
Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
Caption: Decision workflow for the disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one.
By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of 7-bromo-1H-pyrido[2,3-b]pyrazin-2-one, upholding the principles of scientific integrity and laboratory safety.
References
OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Retrieved from [Link]
OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). ACTenviro. Retrieved from [Link]
Introduction to Hazardous Waste Management. (n.d.). University of Alaska Fairbanks. Retrieved from [Link]
OSHA Hazardous Waste Disposal Guidelines. (2024, October 30). CDMS. Retrieved from [Link]
7-Bromo-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one. (n.d.). PubChem. Retrieved from [Link]
7-Bromopyrido(2,3-b)pyrazine-2,3(1H,4H)-dione. (n.d.). PubChem. Retrieved from [Link]
OSHA Secondary Containment Requirements for Chemical Storage. (2023, February 28). Palmetto Industries. Retrieved from [Link]
Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (n.d.). EPA. Retrieved from [Link]
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